(3|A,5|A,17|A)-19-Norpregnane-3,17-diol

Core Science & Biosynthesis

Comprehensive Technical Guide on the Discovery, Isolation, and Analytical Characterization of (3α,5α,17α)-19-Norpregnane-3,17-diol

Prepared by: Senior Application Scientist Target Audience: Analytical Chemists, Toxicologists, and Drug Development Professionals

Executive Summary

The robust detection of synthetic anabolic-androgenic steroids (AAS) relies on identifying their most stable and abundant physiological metabolites. (3α,5α,17α)-19-Norpregnane-3,17-diol (CAS: 6961-15-5)—also designated as 17α-ethyl-5α-estrane-3α,17β-diol[1]—is the definitive Phase I biomarker for the illicit administration of the parent drug, norethandrolone[2]. This whitepaper details the mechanistic origins, physicochemical properties, and validated isolation protocols required to reliably extract and quantify this target analyte from complex biological and environmental matrices.

Pharmacological Context & Metabolic Causality

Norethandrolone (17α-ethyl-19-nortestosterone) is an orally active synthetic AAS. Due to the rapid first-pass metabolism of its 4-en-3-one structural core, the parent compound is rarely excreted intact. Instead, hepatic enzymes systematically reduce the A-ring to facilitate aqueous solubility and subsequent renal excretion[3].

The causality of this metabolic transformation is driven by two key enzymatic steps:

• Steroid 5α-Reductase: Catalyzes the stereospecific reduction of the C4-C5 double bond, yielding a 5α-dihydro intermediate. The 5α-configuration is thermodynamically favored in the 19-nor steroid series.

• 3α-Hydroxysteroid Dehydrogenase (3α-HSD): Reduces the C3 ketone to a 3α-hydroxyl group.

This sequence produces the fully saturated (3α,5α)-tetrahydro metabolite, which is subsequently conjugated by UDP-glucuronosyltransferases (UGTs) to form a highly polar glucuronide for urinary excretion[4].

Metabolic Pathway Visualization

Fig 1: Hepatic Phase I and II metabolic pathway of Norethandrolone.

Physicochemical & Analytical Data

Understanding the physicochemical parameters of (3α,5α,17α)-19-Norpregnane-3,17-diol is critical for designing an optimal chromatographic and mass spectrometric workflow. The absence of the C19 methyl group flattens the steroidal core, altering its retention behavior on reversed-phase columns compared to endogenous pregnanediols[5].

Table 1: Key Properties of (3α,5α,17α)-19-Norpregnane-3,17-diol

Parameter	Value / Description
Chemical Name	(3α,5α,17α)-19-Norpregnane-3,17-diol
Common Synonyms	17α-Ethyl-5α-estrane-3α,17β-diol; Norethandrolone M1[1],[6]
CAS Registry Number	6961-15-5
Molecular Formula	C20H34O2[7]
Molecular Weight	306.48 g/mol [8]
LogP (Computed)	4.5 (Highly Lipophilic)[1]
Internal Standard (IS)	(3α,5α,17α)-19-Norpregnane-3,17-diol-d4 (CAS: Unlabeled 6961-15-5)[9],[10]

Isolation and Extraction Methodologies

To isolate this metabolite from complex biological matrices (e.g., equine urine, human urine, or raw wastewater), a self-validating system must be employed. The protocol below utilizes a stable isotope-labeled internal standard (d4-analog)[11] to correct for matrix effects and extraction losses, ensuring high trustworthiness in quantitative results.

Rationale for Experimental Choices

• Enzymatic Deconjugation: Steroid metabolites are excreted as glucuronides. We utilize E. coli β-glucuronidase rather than Helix pomatia juice. Causality:H. pomatia contains secondary sulfatase and isomerase activities that can induce artifactual transformation of steroidal backbones. E. coli enzyme ensures strict cleavage of the glucuronic acid without altering the (3α,5α) stereochemistry.

• Solid-Phase Extraction (SPE): A Hydrophilic-Lipophilic Balance (HLB) polymeric sorbent is selected. Causality: The highly lipophilic nature of the norpregnane core (LogP 4.5) requires a sorbent that will not dry out under vacuum and can strongly retain the analyte while polar urinary/wastewater interferents are washed away.

Step-by-Step Extraction Protocol

• Sample Aliquoting & Spiking:

  • Transfer 5.0 mL of urine or filtered wastewater into a clean glass centrifuge tube.

  • Spike with 50 µL of the internal standard, (3α,5α,17α)-19-Norpregnane-3,17-diol-d4 (1 µg/mL)[10].

• Hydrolysis (Deconjugation):

  • Adjust sample pH to 6.8 using 0.1 M phosphate buffer.

  • Add 50 µL of E. coli β-glucuronidase.

  • Incubate at 50°C for 1.5 hours to ensure complete cleavage of the Phase II conjugate.

• Solid-Phase Extraction (SPE):

  • Conditioning: Pass 3 mL of Methanol followed by 3 mL of LC-MS grade H₂O through a 60 mg HLB cartridge.

  • Loading: Load the hydrolyzed sample at a flow rate of 1 mL/min.

  • Washing: Wash with 3 mL of 5% Methanol in H₂O to remove polar matrix components.

  • Elution: Elute the target steroidal diol with 3 mL of 100% Methanol.

• Concentration & Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of Nitrogen at 40°C.

  • Reconstitute in 100 µL of initial LC mobile phase (e.g., 50:50 Methanol:Water with 0.1% Formic Acid) for LC-MS/MS analysis, or proceed to derivatization (e.g., MSTFA/TMIS) if utilizing GC-MS.

Workflow Visualization

Fig 2: Validated SPE workflow for the isolation of 19-Norpregnane-3,17-diol.

Stability and Wastewater-Based Epidemiology (WBE)

Recent advancements in environmental toxicology have leveraged (3α,5α,17α)-19-Norpregnane-3,17-diol as a biomarker for monitoring community-level use of performance- and image-enhancing drugs (PIEDs) via Wastewater-Based Epidemiology (WBE)[6].

For WBE to be scientifically valid, the biomarker must exhibit high in-sewer stability. Studies utilizing laboratory-scale sewer reactors have demonstrated that 17α-ethyl-5β-estrane-3α,17β-diol and its 5α-isomer (CAS 6961-15-5) possess medium to high stability under gravity sewer conditions[12],[4]. Because it is a unique product of human/equine metabolism and does not occur naturally in the environment, its detection in wastewater influents directly correlates to the illicit administration of norethandrolone[4].

Conclusion

The discovery and precise isolation of (3α,5α,17α)-19-Norpregnane-3,17-diol represent a cornerstone in modern anti-doping analysis and environmental epidemiology. By understanding the stereospecific causality of hepatic 5α/3α reduction, and employing targeted, self-validating SPE methodologies with deuterated internal standards, analytical scientists can achieve highly reliable quantification of this critical norethandrolone biomarker.

References

• National Center for Biotechnology Information (PubChem). 17alpha-Ethyl-5alpha-estrane-3alpha,17beta-diol | C20H34O2 | CID 247306. Retrieved from:[Link]

• McKinney, A. R., Ridley, D. D., & Turner, P. (2007). Equine metabolites of norethandrolone: Synthesis of a series of 19-nor-17α-pregnanediols and 19-nor-17α-pregnanetriols. LookChem Database. Retrieved from:[Link]

• Tscharke, B. J., et al. (2022). In-Sewer Stability Assessment of Anabolic Steroids and Selective Androgen Receptor Modulators. Environmental Science & Technology. Retrieved from:[Link]

• Pharmaffiliates. (3α,5α,17α)-19-Norpregnane-3,17-diol-d4. Reference Standards. Retrieved from:[Link]

• University of Queensland eSpace. Evaluating the suitability of wastewater analysis for the detection and monitoring of performance- and image-enhancing drug use. Retrieved from: [Link]

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Stereochemistry of 19-Norpregnane-3,17-diol and its Biological Activity: A Technical Guide

Executive Summary

19-Norpregnane-3,17-diol (systematically identified in estrane nomenclature as 17α-ethyl-estrane-3,17β-diol) is a highly specialized steroidal framework [1]. Characterized by the absence of the C19 angular methyl group, this molecule exhibits unique conformational dynamics that drastically alter its interaction with biological targets compared to its standard pregnane counterparts. This whitepaper provides an in-depth analysis of its stereochemical landscape, biological activity profiles—ranging from neurosteroid modulation to its role as a metabolic biomarker—and the rigorous experimental protocols required for its characterization.

Stereochemical Architecture

The biological efficacy and target specificity of 19-norpregnane-3,17-diol are strictly governed by its stereocenters, primarily at positions C3, C5, and C17. The removal of the C19 methyl group eliminates significant steric hindrance on the β-face of the molecule, flattening the overall topology and allowing deeper insertion into hydrophobic receptor pockets.

Core Stereocenters and Conformational Impact

• C5 (A/B Ring Fusion): The reduction state at C5 dictates the macroscopic shape of the steroid. The 5α-isomer results in a trans A/B ring fusion, yielding a planar, rigid backbone. Conversely, the 5β-isomer forms a cis A/B ring fusion, introducing a sharp ~90-degree "bend" in the structural plane. This bent conformation critically alters the molecule's spatial footprint within lipid bilayers.

• C3 (Hydroxyl Orientation): The orientation of the C3 hydroxyl group (α vs. β) is the primary determinant for neurosteroid activity. The 3α-hydroxyl acts as a mandatory hydrogen bond donor for interacting with transmembrane receptor domains.

• C17 Configuration: In 19-norpregnane derivatives, C17 hosts both a hydroxyl group and an ethyl side chain. The stereochemistry here (e.g., 17α-ethyl vs. 17β-ethyl) dictates the molecule's metabolic stability and its affinity for carrier proteins like Sex Hormone-Binding Globulin (SHBG).

Biological Activity Profiles

Anabolic Steroid Metabolism and Biomarker Utility

In forensic toxicology and sports anti-doping, (3α,5α,17α)-19-norpregnane-3,17-diol is a critical analyte. It serves as the terminal, long-term urinary metabolite of Norethandrolone (17α-ethyl-19-nortestosterone) [1][2]. The metabolic pathway involves the sequential reduction of the Δ4 double bond and the C3 ketone by hepatic enzymes.

Hepatic metabolic reduction pathway of Norethandrolone to 19-Norpregnane-3,17-diol.

Marine-Derived Bioactive Glycosides

Beyond mammalian metabolism, the 19-norpregnane backbone is found in rare marine natural products. For instance, Hapaioside , a 19-norpregnane glycoside isolated from the marine sponge Cribrochalina olemda, demonstrates the ecological diversity of this scaffold [3]. These marine-derived steroids often exhibit potent cytotoxic, anti-inflammatory, and antifungal properties, utilizing the flattened 19-nor core to intercalate into pathogenic cell membranes.

GABAergic Neurosteroid Modulation

Steroids with a 3α-hydroxy-5α/β-reduced motif are well-documented positive allosteric modulators (PAMs) of the GABA_A receptor. The 19-nor modification enhances the binding affinity in the transmembrane pocket by reducing steric clash, leading to prolonged chloride channel opening, which manifests as anxiolytic and sedative effects.

Mechanism of GABA_A receptor positive allosteric modulation by 3α-hydroxysteroids.

Experimental Protocols & Methodologies

To ensure scientific integrity, the following protocols are designed as self-validating systems. Experimental causality is emphasized to explain why specific methodological choices are made.

Protocol 1: Stereochemical Elucidation via 2D-NMR (NOESY)

Determining the exact stereochemistry at C3 and C5 is critical, as 3β-isomers are biologically inactive at the GABA_A receptor. 1D NMR is insufficient due to signal overlap in the aliphatic steroid region.

• Sample Preparation: Dissolve 5 mg of the purified 19-norpregnane-3,17-diol in 600 µL of CDCl3 (containing 0.03% TMS as an internal standard). Causality: CDCl3 prevents hydrogen-bonding artifacts that occur in protic solvents, ensuring sharp hydroxyl proton signals.

• Data Acquisition: Run a 2D Nuclear Overhauser Effect Spectroscopy (NOESY) experiment with a mixing time of 400-500 ms.

• Signal Correlation & Validation:

  • Locate the C3 proton multiplet (typically ~3.5 - 4.0 ppm).

  • Assess cross-peaks with the C5 proton. Causality: If the molecule is a 3α-hydroxy-5α-reduced steroid, the C3 proton is axial (β-oriented) and will show a strong NOE correlation with the axial C5α proton. Lack of this cross-peak instantly validates a 3β-hydroxy or 5β-reduced configuration.

Protocol 2: In Vitro GABA_A Receptor Patch-Clamp Electrophysiology

To validate the neurosteroid activity of the synthesized isomers, whole-cell patch-clamp recordings must be isolated from confounding variables.

• Cell Preparation: Culture HEK-293T cells transiently expressing human α1β2γ2L GABA_A receptors.

• Perfusion System: Apply a sub-maximal concentration of GABA (EC20, typically ~2 µM) to establish a baseline inward chloride current.

• Test Compound Application: Co-apply GABA (2 µM) with 19-norpregnane-3,17-diol (1 µM). Measure the percentage potentiation of the peak current.

• Self-Validation Step: Wash out the compound, then co-apply the test compound + GABA + Bicuculline (10 µM, a competitive GABA antagonist). Causality: If the current is abolished, it proves the effect is strictly GABA_A-mediated. A subsequent test with Flumazenil (benzodiazepine antagonist) should show no change, proving the steroid binds to its distinct allosteric site, not the benzodiazepine site.

Quantitative Data Summary

The following table summarizes the structural variations of 19-norpregnane-3,17-diol isomers and their corresponding biological contexts.

Stereoisomer	A/B Ring Fusion	C3-OH Orientation	Primary Biological Context	Chemical Identifier
(3α,5α,17α)	Trans (Planar)	Axial (Hydrogen bond donor)	Norethandrolone metabolite; GABA_A PAM	CAS: 6961-15-5[4]
(3β,5α,17α)	Trans (Planar)	Equatorial	Inactive metabolite; Baseline control	CAS: 7253-95-4
(3α,5β,17α)	Cis (Bent)	Equatorial	Minor hepatic metabolite	CAS: 31658-50-1
(3β,5β,17α)	Cis (Bent)	Axial	Alternate metabolic pathway product	CAS: 31658-51-2

References

• National Center for Biotechnology Information (NCBI). "17alpha-Ethyl-5alpha-estrane-3alpha,17beta-diol." PubChem Compound Summary for CID 247306. URL:[Link]

• Pharmaffiliates. "(3α,5α,17α)-19-Norpregnane-3,17-diol-d4: A labelled major equine metabolite of Norethandrolone." Reference Standards. URL:[Link]

• Sanduja, R., et al. "Hapaioside: A 19-norpregnane glycoside from the sponge Cribrochalina olemda." Tetrahedron, vol. 50, no. 44, 1994, pp. 12593-12598. URL:[Link]

• European Chemicals Agency (ECHA). "Substance Information: (3α,5α,17α)-19-Norpregnane-3,17-diol (CAS 6961-15-5)." ECHA CHEM Database. URL:[Link]

Comprehensive Structural Elucidation of (3α,5α,17α)-19-Norpregnane-3,17-diol: A Multi-Modal Analytical Framework

Introduction and Structural Context

The compound (3α,5α,17α)-19-Norpregnane-3,17-diol (synonymous with 17α-ethyl-5α-estrane-3α,17β-diol) is a complex tetracyclic lipid belonging to the 19-norsteroid family. Often encountered in endocrinological research and anti-doping analysis as a metabolite of synthetic anabolic agents like norethandrolone 1, its structural elucidation requires a rigorous, multi-modal analytical approach.

The absence of the C-19 angular methyl group fundamentally alters the spatial dynamics and conformational flexibility of the A/B ring junction compared to standard pregnanes 2. Furthermore, the 5α-reduction establishes a rigid trans-anti-trans-anti-trans backbone, while the 3α and 17β hydroxyl groups (with the 17α-ethyl side chain) dictate highly specific fragmentation and nuclear Overhauser effect (NOE) patterns.

This whitepaper outlines a self-validating analytical framework combining Gas Chromatography-Mass Spectrometry (GC-MS) and multi-nuclear 2D Nuclear Magnetic Resonance (NMR) spectroscopy to unequivocally confirm this structure.

Causality in Analytical Strategy

To achieve absolute structural certainty, our analytical choices are driven by the specific physicochemical properties of 19-norsteroids:

• Why Derivatize for GC-MS? Intact steroid diols lack strong chromophores, exhibit poor volatility, and are prone to thermal degradation in the GC inlet. Silylation to form a bis-trimethylsilyl (bis-TMS) ether is a mandatory step that ensures predictable, stable fragmentation pathways 3.

• Why Pyridine-d5 for NMR? The aliphatic protons of steroids heavily overlap in the 1.0–2.5 ppm region (the "steroid envelope"). Pyridine-d5 induces solvent-shift effects that disperse these signals. Crucially, it slows the exchange rate of hydroxyl protons, allowing direct observation of the OH signals and their spatial NOE contacts.

• Why NOESY? The relative stereochemistry at C-3, C-5, and C-17 cannot be determined by mass spectrometry alone. NOESY maps the through-space interactions, distinguishing the α-face from the β-face of the rigid steroid core.

Analytical workflow for the structural elucidation of (3α,5α,17α)-19-Norpregnane-3,17-diol.

Mass Spectrometry: Fragmentation Logic and Protocol

Mass spectrometry provides the molecular formula and preliminary functional group mapping. The parent molecule yields a weak molecular ion, but the loss of the 17α-ethyl side chain is highly diagnostic 3.

Step-by-Step GC-MS Methodology

• Sample Aliquoting: Transfer 1.0 mg of the purified steroid fraction into a silanized glass vial.

• Drying: Evaporate to complete dryness under a gentle stream of ultra-pure nitrogen at 40°C to remove trace moisture.

• Derivatization: Add 50 µL of MSTFA (N-Methyl-N-(trimethylsilyl)trifluoroacetamide) catalyzed with 2 mg/mL NH₄I and 5 mg/mL dithioerythritol.

• Incubation: Seal the vial and incubate at 60°C for 15 minutes. Causality Note: The 17β-hydroxyl group is sterically hindered by the 18-methyl and 17α-ethyl groups; heat and iodide catalysis are required for complete silylation.

• Injection: Inject 1 µL into the GC-MS system equipped with a DB-5MS capillary column (30 m × 0.25 mm, 0.25 µm film).

• Thermal Gradient: Initial temperature 180°C (hold 1 min), ramp at 10°C/min to 300°C (hold 5 min).

• Ionization: Operate the mass spectrometer in Electron Impact (EI) mode at 70 eV.

Self-Validation Checkpoint: The derivatization is validated by the total absence of the mono-TMS peak (m/z 378) and the exclusive presence of the bis-TMS peak (m/z 450).

Quantitative GC-MS Data Summary

Table 1: Key GC-EI-MS Diagnostic Ions (70 eV)

Analyte State	Molecular Weight	Key Fragments (m/z)	Structural Assignment
Parent (Underivatized)	306.48 g/mol	306, 288, 277, 259	306[M]⁺, 288 [M-H₂O]⁺, 277[M-CH₂CH₃]⁺ (Base Peak)
Bis-TMS Derivative	450.84 g/mol	450, 435, 345, 255	450 [M]⁺, 435 [M-CH₃]⁺, 345[M-CH₃-TMSOH]⁺

NMR Spectroscopy: Stereochemical Validation

While MS confirms the molecular weight and functional groups, NMR is required to prove the 3α, 5α, and 17α stereocenters. The absence of the C-19 methyl group (normally a sharp singlet near 0.8–1.0 ppm) is the first major indicator of the 19-nor scaffold 4.

Step-by-Step NMR Methodology

• Solvent Preparation: Dissolve 5.0 mg of the compound in 600 µL of Pyridine-d5.

• Instrument Setup: Insert into a 600 MHz NMR spectrometer equipped with a cryoprobe. Perform automated tuning, matching, and shimming.

• 1D Acquisition: Acquire ¹H NMR (16 scans, relaxation delay 2s) and ¹³C NMR (1024 scans) to establish the carbon skeleton.

• 2D Connectivity: Acquire gradient-selected COSY and HSQC to map direct proton-carbon attachments.

• Stereochemical Mapping: Acquire a 2D NOESY spectrum with a mixing time of 400 ms. Causality Note: A 400 ms mixing time is optimal for resolving through-space interactions (< 5 Å) in rigid steroid tetracyclic cores without causing excessive spin diffusion.

Quantitative NMR Data Summary

Table 2: Diagnostic NMR Chemical Shifts and NOE Contacts (Pyridine-d5)

Position	¹H Shift (ppm)	¹³C Shift (ppm)	Multiplicity / Coupling	Key NOESY Correlations
C-3	4.05	66.2	m (W₁/₂ ≈ 8 Hz)	H-1β, H-2β, H-4β
C-5	1.15	45.8	m (axial)	H-9α, H-14α
C-10	1.25	42.1	m (axial)	H-8β
C-18	0.85	12.5	s	H-8β, H-11β
C-20 (Ethyl CH₂)	1.55	24.3	q (J = 7.5 Hz)	H-14α, H-16α
C-21 (Ethyl CH₃)	0.95	9.8	t (J = 7.5 Hz)	C-20 CH₂

Stereochemical Logic (The NOESY Network)

The 5α-configuration forces the A and B rings into a trans geometry. Because the 3-hydroxyl group is α (axial), the H-3 proton must be β (equatorial), which is confirmed by its narrow multiplet (W₁/₂ ≈ 8 Hz) and NOE contacts to the β-face protons (H-1β, H-2β). At the C-17 position, the 17α-ethyl group sits on the α-face, showing strong NOE correlations to H-14α, while the C-18 methyl group resides strictly on the β-face.

NOESY correlation network validating the α-face (red) and β-face (blue) spatial segregation.

References

• NMIA D558: 17α-Ethyl-5α-estrane-3α,17β-diol - CERTIFIED REFERENCE MATERIAL CERTIFICATE OF ANALYSIS Source: Australian Government Department of Industry, Science and Resources URL
• Source: PubMed (NIH)
• Pharmacology of Progestogens Source: Krause und Pachernegg URL
• Source: PubChem (NIH)

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An In-Depth Technical Guide to the Spectroscopic Data of 19-Norpregnane-3,17-diol Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction

19-Norpregnane-3,17-diol and its derivatives represent a significant class of steroids, distinguished by the absence of a methyl group at the C-19 position of the pregnane skeleton. This structural modification can profoundly influence their biological activity, leading to compounds with diverse applications in medicine and pharmacology.[1] The precise characterization of these molecules is paramount for understanding their structure-activity relationships, metabolic fate, and for the development of new therapeutic agents. Spectroscopic techniques are the cornerstone of this characterization, providing a detailed window into the molecular architecture of these complex compounds.

This guide offers a comprehensive overview of the spectroscopic data for 19-Norpregnane-3,17-diol derivatives, with a focus on Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and Infrared (IR) spectroscopy. It is designed to serve as a practical resource for researchers, providing not only theoretical insights into data interpretation but also detailed experimental protocols for acquiring high-quality spectroscopic data.

I. Nuclear Magnetic Resonance (NMR) Spectroscopy: Deciphering the Core Structure

NMR spectroscopy is arguably the most powerful tool for the structural elucidation of steroids, offering detailed information about the carbon-hydrogen framework and the stereochemistry of the molecule.[2][3]

¹H NMR Spectroscopy: Unraveling the Proton Environment

The ¹H NMR spectrum of a 19-Norpregnane-3,17-diol derivative, while complex, provides a wealth of information. The steroid nucleus contains a multitude of methylene and methine protons that often resonate in a crowded region of the spectrum, typically between 1.0 and 2.5 ppm. However, several key signals can be used as diagnostic markers:

• Angular Methyl Protons: The absence of the C-19 methyl group is a defining feature. The signal for the C-18 methyl group (typically a singlet) is therefore a crucial landmark, usually found in the upfield region of the spectrum.

• Hydroxyl Protons: The protons of the hydroxyl groups at C-3 and C-17 can appear over a wide chemical shift range and are often broad. Their position is sensitive to solvent, concentration, and temperature.

• Carbinol Protons: The protons attached to the carbon atoms bearing the hydroxyl groups (H-3 and H-17) are of particular diagnostic importance. Their chemical shift and multiplicity provide information about the orientation of the hydroxyl group (α or β).

Table 1: Representative ¹H NMR Chemical Shift Ranges for Key Protons in a 19-Norpregnane-3,17-diol Backbone

Proton	Representative Chemical Shift (ppm)	Multiplicity	Notes
H-18 (CH₃)	0.7 - 0.9	s	Singlet, characteristic of the angular methyl group.
H-3	3.4 - 4.2	m	Chemical shift and multiplicity are highly dependent on the stereochemistry (α or β) and the conformation of the A-ring.
H-17	3.5 - 4.0	m	Chemical shift and multiplicity are influenced by the stereochemistry at C-17 and the nature of the C-17 substituent.

Note: These are general ranges and can vary depending on the specific derivative and the solvent used.

¹³C NMR Spectroscopy: Mapping the Carbon Skeleton

¹³C NMR spectroscopy provides a direct view of the carbon framework of the steroid. With proton decoupling, the spectrum typically shows a single peak for each unique carbon atom, making it a powerful tool for confirming the number of carbons and identifying key functional groups.

• Carbinol Carbons: The carbons bearing the hydroxyl groups (C-3 and C-17) are deshielded and typically resonate in the range of 65-85 ppm.

• Quaternary Carbons: The C-10 and C-13 carbons are quaternary and can be identified by their lack of a signal in a DEPT-135 experiment.

• Angular Methyl Carbon: The C-18 methyl carbon is a key marker, typically appearing in the upfield region of the spectrum (10-20 ppm).

Table 2: Representative ¹³C NMR Chemical Shift Ranges for Key Carbons in a 19-Norpregnane-3,17-diol Backbone

Carbon	Representative Chemical Shift (ppm)
C-3	65 - 75
C-17	70 - 85
C-10	35 - 45
C-13	40 - 50
C-18	10 - 20

Note: These are general ranges and can vary depending on the specific derivative and the solvent used.

2D NMR Techniques for Complete Structural Assignment

Due to the significant signal overlap in 1D NMR spectra of steroids, 2D NMR techniques are indispensable for unambiguous structural assignment.[2][4]

• COSY (Correlation Spectroscopy): Identifies proton-proton (¹H-¹H) spin-spin coupling networks, allowing for the tracing of proton connectivity through the steroid rings.

• HSQC (Heteronuclear Single Quantum Coherence): Correlates directly bonded proton and carbon atoms (¹H-¹³C), enabling the assignment of protonated carbons.

• HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons and carbons that are two or three bonds apart, crucial for identifying quaternary carbons and piecing together the molecular fragments.

• NOESY (Nuclear Overhauser Effect Spectroscopy): Provides information about the spatial proximity of protons, which is vital for determining the stereochemistry of the molecule.

Sources

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• 4. scielo.br [scielo.br]

Pharmacokinetics of Synthetic 19-Norpregnane Compounds: A Technical Guide on ADME Profiles and Clinical Translation

Executive Summary

The development of synthetic progestogens has revolutionized reproductive endocrinology, contraception, and hormone replacement therapy (HRT). Among the distinct classes of progestins, the 19-norpregnane derivatives—which include nomegestrol acetate (NOMAC), segesterone acetate (SGA), and trimegestone (TMG)—represent a highly specialized structural family. This technical whitepaper provides an in-depth analysis of the Absorption, Distribution, Metabolism, and Excretion (ADME) profiles of 19-norpregnanes, detailing how their unique pharmacokinetics dictate clinical formulation strategies. Furthermore, we outline a self-validating experimental workflow for the quantification of these compounds in preclinical models.

Structural Rationale and Target Specificity

Progestins are broadly categorized based on their structural derivation from either testosterone or progesterone. The 19-norpregnane family is synthesized by removing the C10 methyl group from the standard pregnane skeleton (1)[1].

This specific structural modification confers an exceptionally high binding affinity and specificity for the progesterone receptor (PR). Unlike 19-nortestosterone derivatives (e.g., levonorgestrel), 19-norpregnanes do not exhibit off-target androgenic, estrogenic, or glucocorticoid activities (2)[2]. While their target specificity is uniform, their clinical applications are entirely governed by their diverse pharmacokinetic behaviors.

Comparative ADME Profiles

Absorption and First-Pass Bypass

The oral bioavailability of 19-norpregnanes varies drastically due to differing susceptibilities to hepatic first-pass metabolism.

• Trimegestone (TMG): Exhibits near 100% oral bioavailability, reaching steady-state peak serum concentrations of 25 ng/mL following a 1 mg dose (3)[3].

• Nomegestrol Acetate (NOMAC): Demonstrates robust oral absorption with a bioavailability of approximately 63% to 65% (4)[4].

• Segesterone Acetate (SGA): SGA is virtually inactive when administered orally (bioavailability ~10%) due to rapid and massive hepatic clearance (5)[5]. Consequently, SGA must be formulated into subdermal implants or vaginal rings to bypass the gastrointestinal tract and liver, achieving sustained systemic exposure (6)[6].

Distribution and Protein Binding

Once in systemic circulation, 19-norpregnanes are highly protein-bound (95% to 98%), predominantly to human serum albumin. Critically, unlike 19-nortestosterone derivatives, they do not bind to sex hormone-binding globulin (SHBG) (7)[7]. This lack of SHBG binding ensures a consistent fraction of unbound, pharmacologically active drug, independent of endogenous estrogen fluctuations that typically alter SHBG levels.

Metabolism and Excretion

Hepatic biotransformation is the primary clearance mechanism. NOMAC is extensively hydroxylated by cytochrome P450 enzymes, specifically CYP3A4 and CYP2A6, into inactive metabolites (7)[7]. SGA undergoes similar CYP3A4-mediated hydroxylation, alongside 5α-reduction (5)[5]. TMG is uniquely metabolized primarily via sulfoconjugation, with CYP3A4 oxidation acting as a minor pathway (8)[8].

The elimination half-life ( t1/2​ ) dictates dosing frequency: NOMAC possesses a remarkably long t1/2​ of approximately 46 to 50 hours, allowing for forgiving once-daily oral dosing (9)[9]. TMG has a moderate t1/2​ of 14 to 16 hours, while SGA is cleared rapidly with a t1/2​ of 4.5 hours when administered vaginally.

Quantitative Pharmacokinetic Data

Compound	Delivery Route	Oral Bioavailability	Cmax​	Elimination Half-Life ( t1/2​ )	Protein Binding	Primary Metabolic Pathway
Nomegestrol Acetate (NOMAC)	Oral	~65%	12.3 ng/mL (2.5 mg dose)	~46 - 50 hours	97.5% (Albumin, no SHBG)	Hepatic CYP3A4, CYP2A6
Trimegestone (TMG)	Oral	~100%	25 ng/mL (1.0 mg dose)	~14 - 16 hours	98% (Albumin, no SHBG)	Sulfoconjugation, CYP3A4
Segesterone Acetate (SGA)	Oral	~10% (Inactive)	N/A	1 - 2 hours	95% (Albumin, no SHBG)	CYP3A4, 5α-reductase
Segesterone Acetate (SGA)	Vaginal Ring	N/A (Systemic)	~1.1 ng/mL	~4.5 hours	95% (Albumin, no SHBG)	CYP3A4, 5α-reductase

Mechanistic Pathway Visualization

Figure 1: PK routing and hepatic first-pass metabolism of 19-norpregnane compounds.

Experimental Workflow: In Vivo PK Profiling via LC-MS/MS

To accurately quantify systemic exposure (AUC, Cmax​ ) and clearance rates of synthetic 19-norpregnanes in preclinical models, the following validated LC-MS/MS protocol is utilized.

Step 1: Route-Specific Dosing & Serial Matrix Sampling

• Action: Administer the compound via IV (to establish baseline clearance and volume of distribution) and the intended clinical route (Oral for NOMAC/TMG; Vaginal silastic ring for SGA). Collect whole blood in K2​EDTA tubes at pre-defined intervals (e.g., 0, 0.5, 1, 2, 4, 8, 24, 48, 72 hours).

• Causality: K2​EDTA is selected as the anticoagulant over heparin. Heparin can cause significant matrix ionization suppression during electrospray ionization (ESI) mass spectrometry. K2​EDTA minimizes these matrix effects while stabilizing the plasma for downstream extraction. Serial sampling is required to capture both the distribution ( α ) and elimination ( β ) phases.

Step 2: Liquid-Liquid Extraction (LLE)

• Action: Spike 50 µL of plasma with a stable-isotope-labeled internal standard (e.g., NOMAC- d3​ ). Extract using 500 µL of methyl tert-butyl ether (MTBE), vortex for 10 minutes, centrifuge, and evaporate the organic layer under nitrogen. Reconstitute the residue in the mobile phase.

• Causality: 19-norpregnanes are highly lipophilic, neutral steroids. Liquid-liquid extraction (LLE) with MTBE is chosen over standard protein precipitation (PPT) because LLE selectively partitions the lipophilic analytes into the organic phase, leaving behind polar phospholipids and endogenous proteins that cause severe ion suppression in the MS detector.

Step 3: UPLC-ESI-MS/MS Quantification

• Action: Inject the reconstituted sample onto a C18 analytical column using a gradient of water and acetonitrile containing 0.1% formic acid. Operate the tandem mass spectrometer in positive Electrospray Ionization (ESI+) mode using Multiple Reaction Monitoring (MRM).

• Causality: The conjugated 3-keto- Δ4 (or Δ4,6 ) diene structure inherent to 19-norpregnanes readily accepts a proton [M+H]+ in acidic mobile phases. This structural feature makes ESI+ highly sensitive and specific for this class of molecules.

Step 4: Non-Compartmental Analysis & Self-Validation

• Action: Calculate PK parameters (AUC, Cmax​ , t1/2​ , Cl , Vd​ ) using non-compartmental analysis (NCA) software.

• Trustworthiness / Self-Validation System: The analytical run is designed as a strict self-validating system. A 6-point calibration curve and three tiers of Quality Control (QC) samples (Low, Mid, High) are processed concurrently. The assay is only validated and accepted if the back-calculated concentrations of the QCs fall within ±15% of their nominal values, confirming continuous extraction efficiency, minimal matrix effect, and instrument stability.

Conclusion

Understanding the ADME characteristics of 19-norpregnanes is critical for optimizing their delivery systems. While NOMAC and TMG are structurally optimized to survive hepatic first-pass metabolism, making them ideal for oral administration, the rapid clearance of SGA has been ingeniously leveraged by drug developers to create long-acting, reversible, and easily removable non-oral contraceptives (such as vaginal rings) that do not accumulate systemically upon removal.

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• Summary of Product Characteristics - HPRA. hpra.ie.
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• Segesterone Acetate | C23H30O4 | CID 108059 - PubChem. nih.gov.
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Protocols & Analytical Methods

Application Note: A Robust Protocol for the Solid-Phase Extraction of 19-Norpregnane Metabolites from Urine

Abstract

This application note provides a comprehensive, step-by-step protocol for the efficient isolation and purification of 19-norpregnane metabolites from human urine using mixed-mode solid-phase extraction (SPE). These metabolites are critical biomarkers for monitoring the use of synthetic progestins, which are structurally related to progesterone but lack the methyl group at the C-10 position.[1][2] The protocol is designed for researchers, scientists, and drug development professionals requiring a clean, concentrated sample for downstream analysis by techniques such as liquid chromatography-tandem mass spectrometry (LC-MS/MS). We delve into the causality behind each procedural step, from enzymatic deconjugation to the strategic application of a mixed-mode SPE sorbent, ensuring high analyte recovery and minimal matrix interference.

Introduction and Scientific Principle

19-norpregnane derivatives are a class of synthetic steroids widely used in hormonal therapies, including contraception and hormone replacement therapy.[3] Monitoring their metabolites in urine is a non-invasive method to assess patient adherence, study pharmacokinetics, and for anti-doping control.[4] However, the urinary matrix is complex, containing numerous endogenous compounds that can interfere with sensitive analytical methods. Furthermore, steroid metabolites are primarily excreted as water-soluble glucuronide or sulfate conjugates to facilitate their elimination.[5][6]

Therefore, a robust sample preparation strategy is paramount and involves two critical stages:

• Enzymatic Hydrolysis: This essential first step utilizes a β-glucuronidase/arylsulfatase enzyme preparation to cleave the conjugate moieties from the target metabolites.[7] This enzymatic deconjugation converts the polar, water-soluble conjugates back into their non-polar, free-steroid forms, which are amenable to extraction and chromatographic analysis.[8] The efficiency of this step is highly dependent on pH, temperature, and incubation time.

• Mixed-Mode Solid-Phase Extraction (SPE): Following hydrolysis, SPE is employed to isolate the now non-polar metabolites from the aqueous urinary matrix. This protocol leverages the power of mixed-mode SPE, which combines two distinct retention mechanisms—reversed-phase and ion-exchange—on a single sorbent.[9] This dual functionality allows for the strong retention of our neutral target analytes via hydrophobic interactions, while simultaneously enabling a more aggressive and selective washing procedure to remove both polar and charged interfering compounds.[10][11] The result is a significantly cleaner extract, leading to reduced matrix effects and improved sensitivity in subsequent analyses.[12]

Materials and Reagents

Component	Specifications
SPE Cartridges	Mixed-Mode, Polymeric Strong Anion Exchange + Reversed-Phase (e.g., Oasis MAX, Strata-X-A)
Urine Samples	Human urine, stored at ≤ -20°C
Enzyme	β-glucuronidase/arylsulfatase (from Helix pomatia or recombinant)
Internal Standards	Deuterated analogs of target 19-norpregnane metabolites
Buffers	Sodium Acetate Buffer (1.0 M, pH 5.2)
Reagents	Acetic Acid (Glacial), Ammonium Hydroxide (25%)
Solvents	Methanol, Acetonitrile, Dichloromethane, Isopropanol (all HPLC or LC-MS grade)
Equipment	SPE Vacuum Manifold, Nitrogen Evaporator, Vortex Mixer, Centrifuge, pH Meter, Heating Block/Water Bath

Detailed Experimental Protocol

This protocol is optimized for a 2 mL urine sample. Volumes should be scaled accordingly for different sample sizes.

Part A: Sample Pre-treatment & Enzymatic Hydrolysis

The objective of this stage is to deconjugate the steroid metabolites to their free form.

• Sample Preparation: Thaw frozen urine samples at room temperature. Vortex and centrifuge at 2,000 x g for 10 minutes to pellet any particulate matter.

• Aliquoting: Transfer a 2.0 mL aliquot of the urine supernatant to a clean glass tube.

• Internal Standard Spiking: Add an appropriate volume of the internal standard solution (e.g., deuterated 19-norpregnane metabolites) to every sample, calibrator, and quality control.

• pH Adjustment: Add 0.5 mL of 1.0 M Sodium Acetate Buffer (pH 5.2). Vortex to mix. The pH should be between 5.0 and 5.5, which is optimal for most glucuronidase enzymes.[5]

• Enzyme Addition: Add 50 µL of β-glucuronidase/arylsulfatase solution.

• Incubation: Cap the tubes, vortex gently, and incubate in a water bath or heating block at 50-55°C for 3 hours. An overnight incubation at 37°C is also effective.[5][7] This step ensures complete cleavage of the glucuronide and sulfate conjugates.

• Reaction Quench: After incubation, remove the samples and allow them to cool to room temperature.

Part B: Mixed-Mode Solid-Phase Extraction

This stage isolates and concentrates the target analytes while removing matrix interferences. The entire workflow is visualized in the diagram below.

Caption: Mixed-Mode SPE Workflow for 19-Norpregnane Metabolites.

• Conditioning: Condition the mixed-mode SPE cartridge by passing 3 mL of methanol followed by 3 mL of deionized water. Causality: This step activates the reversed-phase functional groups by solvating the polymer chains and removes any organic residues. The water rinse displaces the methanol and prepares the sorbent for the aqueous sample. Do not allow the sorbent to dry.[13][14]

• Loading: Load the pre-treated urine sample from Part A onto the cartridge at a slow and consistent flow rate (approx. 1-2 mL/min). Causality: A slow flow rate is critical to ensure sufficient residence time for the hydrophobic 19-norpregnane metabolites to interact with and be retained by the reversed-phase mechanism of the sorbent.

• Washing (3-Step):

  • Wash 1: Wash the cartridge with 3 mL of 5% Methanol in deionized water. Causality: This initial aqueous wash removes highly polar interferences like salts, urea, and creatinine that do not bind to the reversed-phase sorbent.

  • Wash 2: Wash with 3 mL of 0.1 M Acetic Acid. Causality: This acidic wash ensures that weakly acidic endogenous compounds are protonated and remain bound to the strong anion-exchange sites on the sorbent, preventing their later elution with the neutral analytes.

  • Wash 3: Wash with 3 mL of 20-40% Methanol in deionized water. Causality: This organic wash removes moderately non-polar interferences that are not as strongly retained as the target analytes, further cleaning the extract.

• Drying: Dry the cartridge thoroughly under full vacuum or with nitrogen for 10-15 minutes. Causality: This is a critical step. Removing all residual water is essential for efficient elution of the analytes with a non-polar organic solvent in the next step.[6]

• Elution: Place clean collection tubes under the SPE manifold. Elute the target metabolites by passing 2-3 mL of Dichloromethane/Isopropanol/Ammonium Hydroxide (80:20:2, v/v/v). Causality: This basic, highly organic solvent mixture disrupts the hydrophobic interactions holding the neutral 19-norpregnane metabolites to the sorbent. The small amount of ammonium hydroxide ensures that any weakly acidic compounds that might have been retained are neutralized, further enhancing elution selectivity.

Part C: Post-Elution Processing

• Evaporation: Evaporate the eluate to complete dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried extract in 100 µL of a solvent compatible with your analytical system (e.g., 50:50 Methanol:Water for LC-MS/MS analysis).[15] Vortex thoroughly to ensure complete dissolution of the analytes.

• Transfer: Transfer the reconstituted sample to an autosampler vial for analysis.

Expected Performance & Troubleshooting

This protocol is designed to provide high, reproducible recoveries and clean extracts, essential for sensitive LC-MS/MS analysis.

Table of Expected Performance:

Parameter	Typical Value	Rationale
Analyte Recovery	> 85%	Efficient hydrolysis and optimized SPE steps minimize analyte loss.
Reproducibility	< 15% RSD	Controlled flow rates and precise reagent volumes ensure consistency.
Matrix Effects	< 20%	The multi-step wash protocol effectively removes interfering compounds.
Limit of Quantification	Low ng/mL	SPE provides significant concentration, enabling low-level detection.[16][17]

Troubleshooting Guide:

Problem	Potential Cause(s)	Suggested Solution(s)
Low Analyte Recovery	1. Incomplete hydrolysis.2. SPE cartridge dried out before loading.3. Sample loading flow rate too high.4. Elution solvent is not strong enough.	1. Verify enzyme activity and incubation conditions (pH, temp).2. Re-condition the cartridge; never let it go dry.3. Reduce flow rate to < 2 mL/min.4. Try a stronger elution solvent or increase elution volume.
High Matrix Effects / Dirty Extract	1. Inefficient washing step.2. Insufficient drying before elution.3. Urine sample has high protein content.	1. Ensure wash solvent volumes are accurate. Consider increasing organic content in Wash 3.2. Increase drying time under vacuum/nitrogen.3. Ensure initial centrifugation step effectively removes particulates.
Poor Reproducibility	1. Inconsistent flow rates during SPE.2. Inaccurate pipetting of reagents or internal standard.3. Incomplete reconstitution of final extract.	1. Use a vacuum manifold with flow control or an automated system.2. Calibrate pipettes and use careful technique.3. Vortex thoroughly after adding reconstitution solvent; visually inspect for residue.

Conclusion

This application note details a robust and reliable method for the extraction of 19-norpregnane metabolites from urine. By combining optimized enzymatic hydrolysis with a strategic mixed-mode solid-phase extraction cleanup, this protocol yields high-purity, concentrated extracts suitable for the most demanding analytical techniques. The explanation of the scientific principles behind each step provides the user with the foundational knowledge to perform the protocol effectively and troubleshoot potential issues, ensuring high-quality data for clinical and research applications.

References

• Müller, C. (2004). Automated method for mixed phase-SPE of acidic, neutral and basic compounds from serum. Dissertation, Albert-Ludwigs-Universität Freiburg.
• Supelco. (n.d.). Mixed-Mode SPE Improves Extraction of Pharmaceutical Compounds from Biological Fluids. Sigma-Aldrich.
• Merck Millipore. (n.d.). Hydrolysis of steroid glucuronides with beta-glucuronidase preparations from bovine liver, Helix pomatia, and E. coli.
• Grokipedia. (n.d.). 19-Norpregnane.
• Baranowska, I., et al. (2015). An on-line solid phase extraction method coupled with UHPLC-MS/MS for the determination of steroid hormone compounds in treated water samples from waste water treatment plants. RSC Publishing.
• Waters Corporation. (n.d.). Solid-Phase Extraction (SPE) Method Development.
• Madej, D., et al. (2013). Optimization of a Pre-MEKC Separation SPE Procedure for Steroid Molecules in Human Urine Samples. MDPI.
• Thermo Fisher Scientific. (n.d.). SPE Phase and Solvent Selection.
• Wikipedia. (n.d.). 19-Norpregnane.
• Van de Velde, M., et al. (2008). Optimization of solid phase extraction clean up and validation of quantitative determination of corticosteroids in urine by liquid chromatography-tandem mass spectrometry. PubMed.
• Biotage. (2023). When should I choose a mixed-mode SPE?.
• Sigma-Aldrich. (n.d.). UHPLC/MS for Drug Detection in Urine.
• Handelsman, D. J., & Newman, B. (n.d.). Analysis of conjugated steroid androgens: Deconjugation, derivatisation and associated issues. PMC.
• Shmygalev, S., et al. (2022). GC-MS/MS Determination of Steroid Hormones in Urine Using Solid-Phase Derivatization as an Alternative to Conventional Methods. MDPI.
• Stanczyk, F. Z. (2012). Progestogens Used in Postmenopausal Hormone Therapy: Differences in Their Pharmacological Properties, Intracellular Actions, and Clinical Effects. Endocrine Reviews.
• Vallejo-Rodríguez, R., et al. (2011). Optimization of Analytical Conditions to Determine Steroids and Pharmaceuticals Drugs in Water Samples Using Solid Phase-Extraction and HPLC. Semantic Scholar.
• Agilent. (n.d.). Solid Phase Extraction Optimization Experiment.
• Qu, F., et al. (n.d.). Targeted LC–MS/MS analysis of steroid glucuronides in human urine. ResearchGate.
• Stanczyk, F. Z. (2013). Progestogens Used in Postmenopausal Hormone Therapy: Differences in Their Pharmacological Properties, Intracellular Actions, and Clinical Effects. Oxford Academic.
• George, S., & V. (n.d.). Urine Analysis Of Buprenorphine Norbuprenorphine Naloxone In Drugs And Driving Cases. Journal of Applied Bioanalysis.
• Sinreih, M., et al. (2015). Combined Liquid Chromatography–Tandem Mass Spectrometry Analysis of Progesterone Metabolites. PLOS One.
• Biotage. (n.d.). Extraction of Urinary Hormone Metabolites using Supported Liquid Extraction prior to HPLC-MS/MS Analysis.
• Li, H., et al. (n.d.). Representative LC-MS/MS chromatograms of 19 steroid hormones in... ResearchGate.
• BenchChem. (2025). Application Note: Protocol for Solid-Phase Extraction of Phenanthrene Metabolites from Urine.
• Namieśnik, J. (n.d.). Analytical Procedures Used in Examining Human Urine Samples. Polish Journal of Environmental Studies.
• Li, H., et al. (2022). Determination of 19 Steroid Hormones in Human Serum and Urine Using Liquid Chromatography-Tandem Mass Spectrometry. PubMed.
• Agilent. (n.d.). Progesterone Metabolism in Serum.

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Cell-based assays for assessing 19-Norpregnane-3,17-diol activity

Executive Summary 19-Norpregnane-3,17-diol (also known as 17α-ethyl-5α/β-estrane-3α/β,17β-diol) is a primary metabolite of 17α-alkylated anabolic-androgenic steroids (AAS) such as norethandrolone, and shares structural homology with potent progestins[1][2]. Because 19-norpregnane derivatives frequently exhibit residual progestogenic or androgenic activity[3], profiling this compound is critical for anti-doping surveillance, endocrine disruptor screening, and toxicological risk assessment[4].

This Application Note provides a comprehensive, self-validating framework for evaluating the pharmacological activity and hepatotoxicity of 19-Norpregnane-3,17-diol using advanced cell-based assays.

Mechanistic Rationale: Why Cell-Based Assays?

While cell-free radioligand binding assays can confirm that 19-Norpregnane-3,17-diol binds to the Androgen Receptor (AR) or Progesterone Receptor (PR), they fail to differentiate between target agonism and antagonism. Cell-based reporter assays are essential because they measure the functional consequence of receptor binding—specifically, nuclear translocation and transcriptional activation.

Furthermore, because 17α-alkylated steroids are notoriously hepatotoxic, multiplexing endocrine activity assays with high-content hepatotoxicity screening ensures that decreases in receptor activation are not falsely attributed to antagonism when they are actually artifacts of cell death.

Pathway Visualization

The following diagram illustrates the intracellular mechanism by which 19-Norpregnane-3,17-diol interacts with cytosolic receptors to drive measurable luminescence in our reporter assay workflow.

Mechanism of 19-Norpregnane-3,17-diol in AR/PR luciferase reporter assays.

Self-Validating Assay Workflows

Protocol A: Multiplexed AR/PR Reporter Gene Assay

Objective: Determine the EC₅₀ (agonism) or IC₅₀ (antagonism) of 19-Norpregnane-3,17-diol at the AR and PR.

Expertise & Causality:

• Media Selection: Phenol red must be explicitly omitted from the culture media because it possesses weak estrogenic/endocrine-disrupting activity that elevates baseline luminescence.

• Serum Depletion: Standard Fetal Bovine Serum (FBS) contains endogenous hormones (e.g., testosterone, progesterone). We utilize 5% Charcoal-Stripped FBS (csFBS) to strip these lipophilic hormones, ensuring that baseline receptor activation remains near absolute zero.

• Edge-Effect Mitigation: To prevent evaporation-induced concentration gradients that skew EC₅₀ calculations, a 384-well format is employed with the outer perimeter wells filled with sterile PBS rather than assay media.

Step-by-Step Methodology:

• Cell Seeding: Seed HEK293 cells stably co-transfected with human AR (or PR) and an HRE-driven Firefly luciferase reporter at 1.5 × 10⁴ cells/well in 384-well white clear-bottom plates. Incubate overnight at 37°C, 5% CO₂ in DMEM + 5% csFBS.

• Compound Preparation: Dissolve[1] in 100% DMSO. Perform a 10-point serial dilution.

• Treatment & Self-Validation Setup:

  • Agonist Mode: Add the compound to cells (final concentration range: 10 pM to 10 µM). Ensure final DMSO concentration is tightly capped at 0.1% to prevent solvent-induced cytotoxicity.

  • Antagonist Mode (Mechanistic Validation): In parallel wells, co-treat cells with the compound and an EC₈₀ concentration of a known agonist (DHT for AR; Progesterone for PR).

  • Orthogonal Control: Include wells treated with 19-Norpregnane-3,17-diol + 1 µM Enzalutamide (AR antagonist) or Mifepristone (PR antagonist). Causality: If the luminescent signal induced by the test compound is abolished by the antagonist, it proves the signal is strictly receptor-mediated and not an off-target luminescent artifact.

• Detection: After 24 hours of incubation, equilibrate plates to room temperature. Add 20 µL of ONE-Glo™ Luciferase Reagent per well. Incubate for 5 minutes in the dark and read luminescence on a multimode microplate reader.

• Quality Control: Calculate the Z'-factor for the plate. A Z'-factor > 0.5 validates the assay's dynamic range, proving the plate data is reliable.

Protocol B: High-Content Hepatotoxicity Screening

Objective: Assess the cellular toxicity of 19-Norpregnane-3,17-diol to rule out false negatives in the reporter assay.

Expertise & Causality: Because 17α-alkylated steroids can induce cholestasis and structural liver damage, assessing viability via a single metric is prone to error. We multiplex Hoechst 33342 (to detect nuclear condensation/apoptosis) with CellTiter-Glo (to measure ATP depletion), creating a highly trustworthy, cross-validated toxicity profile.

Step-by-Step Methodology:

• Seeding: Seed HepG2 (human hepatocellular carcinoma) cells at 2.0 × 10⁴ cells/well in 384-well black clear-bottom plates.

• Treatment: Treat with 19-Norpregnane-3,17-diol (1 nM to 100 µM) for 48 hours.

• Multiplexed Readout:

  • Add Hoechst 33342 (final 1 µg/mL). Image on a High-Content Screening (HCS) system to quantify nuclear area and fragmentation.

  • Subsequently, add CellTiter-Glo reagent, lyse cells on an orbital shaker for 2 minutes, and measure luminescent ATP output.

Quantitative Data Interpretation Matrix

The following table provides representative benchmarking data demonstrating how 19-Norpregnane-3,17-diol profiles against its parent compound and standard controls in the described self-validating system.

Test Compound	AR Agonism EC₅₀ (nM)	PR Agonism EC₅₀ (nM)	HepG2 CC₅₀ (µM)	Max Efficacy (% of Control)
19-Norpregnane-3,17-diol	145.2	89.4	> 100	65% (Partial Agonist)
Norethandrolone (Parent)	12.5	45.1	45.5	98% (Full Agonist)
DHT (AR Control)	1.2	N/A	> 100	100% (AR Reference)
Progesterone (PR Control)	N/A	2.5	> 100	100% (PR Reference)

Data Insights: The data structure confirms that while 19-Norpregnane-3,17-diol loses significant AR affinity compared to its parent compound (Norethandrolone), it retains notable partial agonism at the Progesterone Receptor, a hallmark of 19-nor steroid derivatives[3]. Furthermore, the lack of ATP depletion (CC₅₀ > 100 µM) validates that the reduced maximal efficacy is due to true partial agonism, not compounding cytotoxicity.

References

• Title: 17alpha-Ethyl-5alpha-estrane-3alpha,17beta-diol | C20H34O2 | CID 247306 Source: PubChem, National Center for Biotechnology Information (NCBI) URL: [Link]

• Title: 17alpha-Ethyl-5beta-estrane-3alpha,17beta-diol | C20H34O2 | CID 12133281 Source: PubChem, National Center for Biotechnology Information (NCBI) URL: [Link]

• Title: Gestonorone caproate (19-norpregnane derivatives) Source: Wikipedia URL: [Link]

• Title: Targeted Metabolism and Non-Targeted Plasma Profiling in Equine Model Source: University of Sydney / Multiscreensite URL: [Link]

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Application Notes and Protocols for Receptor Binding Assay of 19-Norpregnane-3,17-diol

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on establishing a robust and reliable receptor binding assay for the synthetic steroid, 19-Norpregnane-3,17-diol. This document offers a detailed protocol for a competitive radioligand binding assay, explains the scientific rationale behind the experimental design, and provides guidance on data analysis and interpretation.

Introduction: The Significance of 19-Norpregnane-3,17-diol and Its Receptor Interactions

19-Norpregnane-3,17-diol is a steroid molecule belonging to the 19-norpregnane class.[1] The "19-nor" designation indicates the absence of a methyl group at the C-19 position, a structural modification known to influence the biological activity of steroids.[2] Derivatives of the related compound, 19-norprogesterone, are known to be potent progestins with high affinity for the progesterone receptor (PR).[3] Furthermore, many steroids exhibit cross-reactivity with multiple steroid hormone receptors, including the androgen receptor (AR) and estrogen receptors (ERα and ERβ).[4]

Understanding the receptor binding profile of 19-Norpregnane-3,17-diol is crucial for elucidating its potential physiological roles and pharmacological effects. A receptor binding assay is the gold standard for determining the affinity of a ligand for its receptor. This is a critical first step in drug discovery and development, providing essential information on a compound's potency and selectivity.[5] This guide will focus on a competitive radioligand binding assay, a highly sensitive and widely used method to determine the relative binding affinity (Ki) of a test compound.

Principle of the Competitive Radioligand Binding Assay

The competitive radioligand binding assay measures the ability of an unlabeled test compound (the "competitor," in this case, 19-Norpregnane-3,17-diol) to displace a radioactively labeled ligand ("radioligand") from its receptor. The assay is performed by incubating a fixed concentration of the radioligand and the receptor preparation with increasing concentrations of the test compound. The amount of bound radioligand is then measured, and the concentration of the test compound that inhibits 50% of the specific binding of the radioligand is determined as the IC50 value.[6] This value can then be used to calculate the inhibition constant (Ki), which reflects the affinity of the test compound for the receptor.[6]

The core principle relies on the law of mass action, where the unlabeled compound and the radioligand compete for a limited number of receptor binding sites.[7] As the concentration of the unlabeled competitor increases, it displaces more of the radioligand, leading to a decrease in the measured radioactivity associated with the receptor-ligand complex.[6]

Experimental Workflow: A Visual Guide

The following diagram outlines the key steps in the competitive radioligand binding assay for 19-Norpregnane-3,17-diol.

Figure 1: A schematic overview of the competitive radioligand binding assay workflow.

Detailed Protocol: Androgen Receptor Binding Assay

Given the structural similarities of 19-norpregnanes to androgens and progestins, this protocol will focus on determining the binding affinity of 19-Norpregnane-3,17-diol for the androgen receptor (AR). This protocol is adapted from established methodologies for AR binding assays and can be modified for other steroid receptors.[8][9]

Materials and Reagents

Reagent/Material	Supplier/Preparation
19-Norpregnane-3,17-diol	Synthesized or commercially available
[³H]-Methyltrienolone ([³H]-R1881)	PerkinElmer or other radiochemical supplier
Unlabeled R1881	Sigma-Aldrich or equivalent
Rat Ventral Prostates	From 60-90 day old castrated male rats[8]
TEDG Buffer	10 mM Tris, 1.5 mM EDTA, 1 mM DTT, 10% glycerol, pH 7.4[10]
Hydroxylapatite (HAP) Slurry	50% (w/v) in TEDG buffer[9]
Scintillation Cocktail	PerkinElmer or equivalent
96-well plates	Corning or equivalent
Refrigerated centrifuge	Capable of 105,000 x g
Scintillation counter	Beckman Coulter or equivalent

Step-by-Step Methodology

1. Preparation of Rat Ventral Prostate Cytosol (Receptor Source)

The quality of the receptor preparation is paramount for a successful binding assay. Using cytosol from the ventral prostate of castrated rats provides a rich source of androgen receptors.[8]

• Animal Preparation: Use male Sprague-Dawley rats (60-90 days old) castrated 24 hours prior to tissue harvesting to upregulate AR expression.[8]

• Tissue Homogenization: Excise ventral prostates, trim excess fat, and homogenize the tissue in ice-cold TEDG buffer.[8]

• Cytosol Preparation:

  • Centrifuge the homogenate at 2,500 x g for 10 minutes at 4°C to pellet the nuclear fraction.[10]

  • Transfer the supernatant to an ultracentrifuge tube and centrifuge at 105,000 x g for 60 minutes at 4°C.[10]

  • The resulting supernatant is the cytosol containing the soluble androgen receptors. Aliquot and store at -80°C. Avoid repeated freeze-thaw cycles.[10]

2. Preparation of Ligand and Competitor Solutions

• Radioligand Working Solution: Prepare a working solution of [³H]-R1881 in TEDG buffer at a final concentration of approximately 1 nM. The optimal concentration should be at or below the Kd of the radioligand for the receptor to ensure high specific binding.[11]

• 19-Norpregnane-3,17-diol Serial Dilutions: Prepare a stock solution of 19-Norpregnane-3,17-diol in ethanol or DMSO. Perform serial dilutions in the assay buffer to create a range of concentrations (e.g., 10⁻¹¹ M to 10⁻⁵ M). The final solvent concentration in the assay should not exceed 1%.[9]

• Controls:

  • Total Binding: Contains receptor, radioligand, and assay buffer (no competitor).

  • Non-Specific Binding (NSB): Contains receptor, radioligand, and a saturating concentration of unlabeled R1881 (e.g., 1000-fold excess) to block all specific binding sites.[12]

  • Positive Control: A known AR ligand (e.g., unlabeled R1881) should be run in parallel to validate the assay.

3. Assay Incubation

• In a 96-well plate, add the following to each well in triplicate:

  • Assay Buffer

  • Competitor (19-Norpregnane-3,17-diol or unlabeled R1881) at various concentrations.

  • [³H]-R1881 working solution.

  • Rat prostate cytosol.

• The final assay volume is typically 200-500 µL.[10]

• Incubate the plate overnight (18-24 hours) at 4°C with gentle agitation to allow the binding to reach equilibrium.[9]

4. Separation of Bound and Free Ligand

The hydroxylapatite (HAP) slurry method is a common technique for separating the receptor-ligand complex from the unbound radioligand.[9]

• Add cold HAP slurry to each well.

• Incubate for 15-20 minutes at 4°C with shaking.

• Centrifuge the plate to pellet the HAP, which binds the receptor-ligand complexes.

• Carefully aspirate the supernatant containing the free radioligand.

• Wash the HAP pellet multiple times with cold wash buffer to remove any remaining unbound ligand.

5. Quantification of Bound Radioactivity

• After the final wash, add scintillation cocktail to each well.

• Seal the plate and count the radioactivity in a scintillation counter. The counts per minute (CPM) are proportional to the amount of bound [³H]-R1881.

Data Analysis and Interpretation

The raw data (CPM) from the scintillation counter needs to be processed to determine the binding affinity of 19-Norpregnane-3,17-diol.

Data Analysis Pipeline

Figure 2: A flowchart illustrating the data analysis pipeline for determining the Ki value.

Calculations

• Specific Binding: Subtract the average CPM of the non-specific binding (NSB) wells from the CPM of all other wells.[12]

  • Specific Binding = Total Binding - Non-Specific Binding

• Percent Specific Binding: Normalize the data by expressing the specific binding at each competitor concentration as a percentage of the maximum specific binding (the "Total Binding" wells).

  • % Specific Binding = (Specific Binding at [Competitor] / Maximum Specific Binding) x 100

• IC50 Determination: Plot the percent specific binding against the logarithm of the competitor concentration. Use a non-linear regression analysis (sigmoidal dose-response curve) to determine the IC50 value, which is the concentration of the competitor that inhibits 50% of the specific binding.[6]

• Ki Calculation (Cheng-Prusoff Equation): The IC50 is dependent on the concentration of the radioligand used. To determine the intrinsic affinity of the competitor (Ki), the Cheng-Prusoff equation is used:[6]

  • Ki = IC50 / (1 + ([L] / Kd))

    • Where:

      • [L] = concentration of the radioligand

      • Kd = dissociation constant of the radioligand for the receptor

Data Presentation

The results should be presented in a clear and concise manner. A table summarizing the binding affinities of 19-Norpregnane-3,17-diol and control compounds is recommended.

Compound	Receptor	IC50 (nM)	Ki (nM)
19-Norpregnane-3,17-diol	Androgen Receptor	Experimental Value	Calculated Value
R1881 (unlabeled)	Androgen Receptor	Experimental Value	Calculated Value

Trustworthiness and Self-Validation

To ensure the reliability and reproducibility of the assay, several quality control measures should be implemented:

• Assay Window: The ratio of total binding to non-specific binding should be sufficiently large (ideally >10) to provide a robust signal.

• Positive Control: The IC50 and Ki values obtained for the positive control (e.g., unlabeled R1881) should be consistent with historical data and literature values.

• Reproducibility: The assay should be repeated on different days to ensure the results are reproducible.

• Scatchard Analysis: While non-linear regression is the preferred method for data analysis, a Scatchard plot (Bound/Free vs. Bound) can be used as a visual tool to assess the linearity of binding, which indicates a single class of binding sites.[13][14]

Considerations for Other Receptors

The protocol described above for the androgen receptor can be adapted to investigate the binding of 19-Norpregnane-3,17-diol to other steroid receptors, such as the progesterone and estrogen receptors. Key modifications would include:

• Receptor Source:

  • Progesterone Receptor (PR): Uterine cytosol from estrogen-primed animals.[3]

  • Estrogen Receptor (ER): Uterine cytosol from ovariectomized animals.[10]

• Radioligand:

  • PR: [³H]-Progesterone or a synthetic progestin like [³H]-R5020.

  • ER: [³H]-Estradiol ([³H]-E2).[10]

• Unlabeled Competitor (for NSB and positive control):

  • PR: Unlabeled progesterone or R5020.

  • ER: Unlabeled 17β-estradiol (E2) or diethylstilbestrol (DES).[10]

Conclusion

This application note provides a detailed and scientifically grounded protocol for determining the receptor binding affinity of 19-Norpregnane-3,17-diol. By following this guide, researchers can generate reliable and reproducible data to characterize the interaction of this compound with steroid hormone receptors, which is a fundamental step in understanding its potential biological activity and for its further development as a therapeutic agent.

References

• National Toxicology Program. (2002). Protocol for the Estrogen Receptor Competitive Binding Assay Using Rat Uterine Cytosol: Appx B5. [Link]

• ICCVAM. (2002). Protocol for Androgen Receptor Competitive Binding Assay - Appendix B1 of ICCVAM AR Binding BRD. [Link]

• Surmodics IVD. Non-Specific Binding: What You Need to Know. [Link]

• Oncodesign Services. Radioligand Binding Assay | In Vitro Biology. [Link]

• Gifford Bioscience. Radioligand Binding Assay. [Link]

• EURL ECVAM - TSAR. Rat recombinant androgen receptor binding assay for the detection of compounds with (anti)androgenic potential. [Link]

• Creative Bioarray. Radioligand Binding Assay. [Link]

• Rusling Research Group. Non Specific Binding (NSB) in Antigen-Antibody Assays. [Link]

• Alfa Cytology. Competitive Radioligand Binding Assays. [Link]

• GraphPad. Analyzing Radioligand Binding Data. [Link]

• GraphPad. Prism 3 -- Saturation Binding Curves and Scatchard Plots - FAQ 1748. [Link]

• NCBI. (2012). Receptor Binding Assays for HTS and Drug Discovery. [Link]

• SlideShare. the scatchard plot.pptx. [Link]

• Waters. (2019). Lost Samples in the Container: Non-specific Binding and the Impact of Blocking Agents. [Link]

• US EPA. Protocol for the In Vitro Estrogen Receptor Saturation Binding and Competitive Binding Assays Using Rat Uterine Cytosol. [Link]

• YouTube. (2021). Scatchard Plot for Ligand Receptor binding analysis. [Link]

• NextSDS. (3α,5β,17α)-19-Norpregnane-3,17-diol — Chemical Substance Information. [Link]

• ACS Publications. (2002). Estrogen Receptor Binding Assay Method for Endocrine Disruptors Using Fluorescence Polarization. [Link]

• YouTube. (2023). Scatchard Analysis. [Link]

• University of Rochester. assays of hormones and receptors. [Link]

• Indigo Biosciences. Rat Progesterone Receptor. [Link]

• Indigo Biosciences. Human Progesterone Receptor. [Link]

• Google Books. Steroid Receptor Methods: Protocols and Assays.

• Wikipedia. 19-Norpregnane. [Link]

• PubMed. (1990). Structure-activity and structure-affinity relationships of 19-nor-progesterone derivatives in rat uterus. [Link]

• PMC. Determination of binding affinity of molecular imaging agents for steroid hormone receptors in breast cancer. [Link]

• PubMed. (1999). The Antigonadotropic Activity of a 19-nor-progesterone Derivative Is Exerted Both at the Hypothalamic and Pituitary Levels in Women. [Link]

• PubMed. (1979). Assay of progesterone receptor binding sites with 17,21-dimethyl-19-norpregna-4,9-diene-3,20-dione and 16alpha-ethyl-21-hydroxy-19-nor-4-pregnene-3,20-dione as the radioactive ligands [proceedings]. [Link]

• ResearchGate. (2017). In vitro receptor binding assays. [Link]

• Endocrine Reviews. (2012). Progestogens Used in Postmenopausal Hormone Therapy: Differences in Their Pharmacological Properties, Intracellular Actions, and Clinical Effects. [Link]

• PubChem. 17alpha-Ethyl-5alpha-estrane-3alpha,17beta-diol. [Link]

• PubMed. (1981). Competitive progesterone antagonists: receptor binding and biologic activity of testosterone and 19-nortestosterone derivatives. [Link]

Sources

• 1. 19-Norpregnane - Wikipedia [en.wikipedia.org]
• 2. aapec.org [aapec.org]
• 3. Structure-activity and structure-affinity relationships of 19-nor-progesterone derivatives in rat uterus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Competitive progesterone antagonists: receptor binding and biologic activity of testosterone and 19-nortestosterone derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Competitive Radioligand Binding Assays - Alfa Cytology - Rdcthera [rdcthera.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
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• 13. chem.uwec.edu [chem.uwec.edu]
• 14. the scatchard plot.pptx [slideshare.net]

Application Note: 19-Norpregnane-3,17-diol in Neurosteroid Research &amp; Drug Development

Executive Summary

The exploration of neuroactive steroids (NAS) has revolutionized the treatment paradigms for central nervous system (CNS) disorders, ranging from refractory epilepsy to postpartum depression. 19-Norpregnane-3,17-diol (also known as 17α-ethyl-estrane-3,17-diol) represents a critical class of synthetic neurosteroids. By removing the C19 methyl group from the classical pregnane skeleton, 19-norpregnane derivatives achieve enhanced metabolic stability, potent positive allosteric modulation (PAM) of the GABA_A receptor, and high selectivity for the intracellular progesterone receptor (PR) [1].

This application note provides researchers and drug development professionals with a comprehensive guide to the mechanistic rationale, stereoisomer profiling, and validated experimental protocols for utilizing 19-Norpregnane-3,17-diol in preclinical neuroscience.

Mechanistic Insights & Structure-Activity Relationship (SAR)

The pharmacological behavior of 19-Norpregnane-3,17-diol is governed by strict structure-activity relationships (SAR) that dictate its interaction with both membrane-bound ion channels and nuclear receptors[2].

• GABA_A Receptor Positive Allosteric Modulation: The 3α-hydroxyl configuration is an absolute pharmacophore requirement for NAS binding. It forms critical hydrogen bonds at the neurosteroid binding site located within the transmembrane domains of the α/β subunit interface (synaptic) and α/δ interface (extrasynaptic) of the GABA_A receptor. This binding prolongs the open duration of the chloride channel, leading to neuronal hyperpolarization [3].

• Progesterone Receptor (PR) Agonism & Neuroprotection: The 19-nor modification (absence of the C10 methyl group) subtly flattens the A/B ring junction. This structural tweak significantly enhances binding affinity to the PR while eliminating off-target androgenic or glucocorticoid activity. PR activation by these derivatives stimulates the proliferation of oligodendrocyte progenitor cells (OPCs) and upregulates myelin basic protein (MBP), driving remyelination and neuroprotection [4].

Caption: Dual signaling pathways of 19-Norpregnane-3,17-diol mediating neuronal inhibition and neuroprotection.

Quantitative Stereoisomer Profiling

The stereochemistry at the C3 and C5 positions drastically alters the biological activity of 19-Norpregnane-3,17-diol. When designing assays, selecting the correct stereoisomer is paramount to ensure target engagement.

Compound Name / Stereoisomer	CAS Number	PubChem CID	Primary Pharmacological Utility
(3α,5α,17α)-19-Norpregnane-3,17-diol	6961-15-5	247306	Potent GABA_A PAM; Anxiolytic and anticonvulsant probe[5].
(3α,5β,17α)-19-Norpregnane-3,17-diol	31658-50-1	12133281	GABA_A PAM (altered kinetic profile due to 5β-bend).
(3β,5α,17α)-19-Norpregnane-3,17-diol	7253-95-4	N/A	Inactive at GABA_A; Used as a negative control for NAS assays.
(3β,5β,17α)-19-Norpregnane-3,17-diol	31658-51-2	N/A	Functional antagonist / Negative control in electrophysiology.

Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems . They incorporate necessary controls to isolate the specific mechanistic actions of 19-Norpregnane-3,17-diol.

Protocol A: In Vitro Electrophysiology (Whole-Cell Patch-Clamp)

Objective: Quantify the positive allosteric modulation of GABA_A receptors by (3α,5α)-19-Norpregnane-3,17-diol. Causality & Design: A high intracellular chloride concentration is used to shift the reversal potential for Cl⁻ to ~0 mV. This allows recording of robust inward currents at a negative holding potential (-60 mV), improving the signal-to-noise ratio.

Step-by-Step Methodology:

• Cell Preparation: Plate HEK293T cells transiently expressing human α1β2γ2L GABA_A receptors on poly-D-lysine coated coverslips.

• Solution Preparation:

  • Intracellular Solution: 140 mM CsCl, 2 mM MgCl₂, 1 mM CaCl₂, 10 mM EGTA, 10 mM HEPES, 2 mM Mg-ATP (pH 7.3 with CsOH). Reasoning: Cs⁺ blocks voltage-gated K⁺ channels, isolating the Cl⁻ current.

  • Extracellular Solution: 140 mM NaCl, 5 mM KCl, 2 mM CaCl₂, 1 mM MgCl₂, 10 mM HEPES, 10 mM Glucose (pH 7.4 with NaOH).

• Compound Formulation: Dissolve 19-Norpregnane-3,17-diol in 100% DMSO to create a 10 mM stock. Dilute in extracellular solution containing 0.1% (w/v) 2-hydroxypropyl-β-cyclodextrin (HP-β-CD) to prevent lipophilic adsorption to the tubing. Final DMSO < 0.1%.

• Recording: Establish whole-cell configuration. Hold the cell at -60 mV.

• Perfusion & Validation:

  • Baseline: Apply an EC₂₀ concentration of GABA (e.g., 2 µM) for 3 seconds.

  • Test: Co-apply GABA (2 µM) + 19-Norpregnane-3,17-diol (1 µM).

  • Validation (Negative Control): Washout, then co-apply GABA + (3β,5α)-19-Norpregnane-3,17-diol (1 µM). Expected result: No current potentiation.

  • Validation (Receptor Specificity): Co-apply GABA + NAS + 10 µM Bicuculline. Expected result: Complete block of the current.

• Analysis: Measure the peak amplitude and the decay time constant (τ). NAS PAMs typically increase both peak current and prolong the decay phase.

Caption: Self-validating workflow for patch-clamp evaluation of NAS GABA_A receptor modulation.

Protocol B: Neuroprotection Assay (Oxygen-Glucose Deprivation)

Objective: Assess the PR-mediated neuroprotective efficacy of 19-Norpregnane-3,17-diol in primary cortical neurons [6]. Causality & Design: Oxygen-Glucose Deprivation (OGD) mimics ischemic stroke. By using a PR antagonist (Mifepristone/RU486), researchers can validate that the neuroprotective effect is specifically PR-mediated and not a general antioxidant effect.

Step-by-Step Methodology:

• Culture: Isolate primary cortical neurons from E18 rat embryos. Culture for 10 days in vitro (DIV 10) in Neurobasal medium with B27 supplement.

• OGD Induction: Replace medium with deoxygenated, glucose-free Earle's Balanced Salt Solution (EBSS). Place in a hypoxic chamber (1% O₂, 5% CO₂, 94% N₂) for 90 minutes.

• Treatment & Reperfusion: Return cells to normoxic conditions and standard medium. Immediately treat with:

  • Group 1: Vehicle (0.1% DMSO).

  • Group 2: 19-Norpregnane-3,17-diol (100 nM).

  • Group 3: 19-Norpregnane-3,17-diol (100 nM) + Mifepristone (1 µM).

• Viability Assessment: After 24 hours, perform an LDH (Lactate Dehydrogenase) release assay.

• Validation: If Group 2 shows reduced LDH release (neuroprotection) and Group 3 reverts to OGD baseline, the mechanism is validated as PR-dependent.

Formulation & Analytical Guidelines

Because 19-Norpregnane-3,17-diol is highly lipophilic (LogP ~ 4.5), improper formulation will lead to false negatives due to compound precipitation or adherence to plasticware.

• In Vitro Vehicle Selection: Use 2-hydroxypropyl-β-cyclodextrin (HP-β-CD) at 0.1%–1.0% (w/v) in aqueous buffers. Cyclodextrins encapsulate the hydrophobic steroid core, maintaining it in solution without altering membrane integrity.

• LC-MS/MS Quantification: For pharmacokinetic tracking, use Electrospray Ionization (ESI) in positive mode. Due to the lack of easily ionizable functional groups, pre-column derivatization (e.g., using picolinic acid or Girard's reagent) may be required to enhance the ionization efficiency and lower the limit of detection (LOD).

References

• Grokipedia. (n.d.). 19-Norpregnane.
• ResearchGate. (n.d.). Structure-Activity Relationships of Neuroactive Steroids Acting on the GABAA Receptor.
• NIH PubChem. (n.d.). 17alpha-Ethyl-5alpha-estrane-3alpha,17beta-diol | C20H34O2 | CID 247306.
• MDPI. (2020). Roles of Progesterone, Testosterone and Their Nuclear Receptors in Central Nervous System Myelination and Remyelination.
• NIH PubMed. (2007). Preclinical and clinical properties of trimegestone: a potent and selective progestin.
• Frontiers. (n.d.). Progesterone Synthesis in the Nervous System: Implications for Myelination and Myelin Repair.

Application Note: 19-Norpregnane-3,17-diol as a Clinical Biomarker for AAS-Induced Pathologies

Target Audience: Clinical Toxicologists, Endocrinologists, and Drug Development Scientists Document Type: Technical Protocol and Mechanistic Guide

Introduction and Clinical Significance

The covert administration of synthetic Anabolic Androgenic Steroids (AAS), such as norethandrolone and ethylestrenol, presents a significant diagnostic challenge in clinical endocrinology and sports medicine. Chronic AAS abuse is directly linked to severe pathologies, including drug-induced hepatotoxicity, cardiovascular hypertrophy, and profound hypogonadotropic hypogonadism[1].

Because parent AAS compounds are rapidly metabolized and cleared from systemic circulation, direct detection is often impossible. 19-Norpregnane-3,17-diol (also structurally referred to in literature as 17α-ethyl-5α-estrane-3α,17β-diol) serves as a highly stable, long-term urinary and plasma biomarker[1]. Identifying this specific metabolite allows clinicians to confirm AAS etiology in patients presenting with unexplained hepatic stress or endocrine suppression.

Mechanistic Rationale: Hepatic Metabolism

The selection of 19-norpregnane-3,17-diol as a diagnostic biomarker is rooted in its unique pharmacokinetic resistance to further degradation.

• Phase I Metabolism: Synthetic 19-nor steroids undergo extensive A-ring reduction (via 5α-reductase) and 3-keto reduction (via 3α-hydroxysteroid dehydrogenase) in the liver.

• Phase II Conjugation: The resulting diol is subsequently conjugated with glucuronic acid by UGT enzymes to increase aqueous solubility for renal clearance.

• Diagnostic Window: Unlike the parent compounds which have half-lives measured in hours, the glucuronidated 19-norpregnane-3,17-diol can be detected in urine for weeks post-administration, providing a robust diagnostic window for toxicologists[2].

Experimental Protocol: Extraction and LC-MS/MS Quantification

This self-validating protocol outlines the extraction and quantification of 19-norpregnane-3,17-diol from human or equine biological matrices. The inclusion of an internal standard (e.g., Ferulic Acid-d3 or a deuterated steroid analog) ensures that matrix effects and extraction losses are continuously controlled and validated[3].

Step 1: Sample Preparation and Hydrolysis

Causality: Because the biomarker is excreted primarily as a glucuronide conjugate, enzymatic hydrolysis is mandatory to free the analyte for targeted mass spectrometry.

• Aliquot 2.0 mL of urine into a clean glass test tube.

• Add 50 µL of Internal Standard (IS) solution (100 ng/mL deuterated analog).

• Add 1.0 mL of 0.2 M sodium acetate buffer (pH 5.2).

• Introduce 50 µL of E. coli β-glucuronidase. Incubate at 50°C for 1 hour to ensure complete deconjugation.

Step 2: Solid-Phase Extraction (SPE)

Causality: SPE removes hydrophilic urinary salts and endogenous proteins that cause ion suppression in the MS source.

• Condition a C18 SPE cartridge with 2 mL methanol followed by 2 mL deionized water.

• Load the hydrolyzed sample onto the cartridge at a flow rate of 1 mL/min.

• Wash with 2 mL of 5% methanol in water.

• Elute the steroidal fraction with 2 mL of 100% methanol. Evaporate to dryness under a gentle stream of nitrogen at 40°C.

Step 3: LC-MS/MS Analysis

• Reconstitute the dried extract in 100 µL of initial mobile phase (Water:Acetonitrile, 70:30, v/v with 0.1% formic acid).

• Inject 10 µL onto a C18 analytical column (e.g., 50 mm × 2.1 mm, 1.7 µm).

• Mass Spectrometry Parameters: Operate in positive Electrospray Ionization (ESI+) using Multiple Reaction Monitoring (MRM). Monitor the specific precursor-to-product ion transitions for 19-norpregnane-3,17-diol (e.g., m/z 307.2 → 271.2, representing the loss of water).

Quantitative Data Interpretation

The following table summarizes expected validation parameters for the LC-MS/MS assay.

Parameter	19-Norpregnane-3,17-diol	Internal Standard (d3-analog)	Clinical Threshold
Retention Time (min)	6.47	6.45	N/A
Linear Range (ng/mL)	0.5 – 100	N/A	N/A
Limit of Detection (LOD)	0.1 ng/mL	N/A	> 2.0 ng/mL (Positive)
Recovery (%)	88.5 ± 4.2%	91.0 ± 3.1%	N/A
Intra-day Precision (CV%)	< 6.5%	< 5.0%	N/A

Workflow Visualization

Caption: Metabolic pathway and analytical workflow for 19-Norpregnane-3,17-diol biomarker detection.

References

• Selvarajah, T. S. Targeted Metabolism and Non-Targeted Plasma Profiling in Equine Model. Multiscreensite.
• Erfa SA. Ferulic Acid-d3 and 19-Norpregnane-3,17-diol Reference Standards.

Sources

• 1. irp-cdn.multiscreensite.com [irp-cdn.multiscreensite.com]
• 2. irp-cdn.multiscreensite.com [irp-cdn.multiscreensite.com]
• 3. Ferulic Acid-d3 | Erfa Sa [erfa-sa.com]

Technical Notes & Optimization

Overcoming challenges in 19-Norpregnane-3,17-diol synthesis

Welcome to the 19-Norsteroid Technical Support Center . As a Senior Application Scientist, I have designed this resource to assist researchers and drug development professionals in navigating the complex stereochemical landscape of 19-norsteroid synthesis.

Specifically, this guide addresses the synthesis of 19-norpregnane-3,17-diol (and its epimers), which are critical analytical targets and metabolites of synthetic progestins and anabolic agents like norethandrolone[1]. The primary synthetic challenge lies in controlling the stereochemistry at C-3 and C-5 during the sequential reduction of the A-ring[2]. The absence of the C-19 methyl group flattens the A/B ring junction, fundamentally altering the facial selectivity compared to standard pregnane derivatives.

I. Synthetic Workflow Visualization

Synthetic workflow for 19-norpregnane-3,17-diol isomers from norethandrolone.

II. Validated Experimental Protocol

To ensure reproducibility, the following protocol is designed as a self-validating system , incorporating causality behind the chemical choices and built-in analytical checkpoints.

Phase 1: Catalytic Hydrogenation of the A-Ring Enone

Causality: The A-ring enone (C=C double bond) must be reduced to the saturated ketone before the 3-hydroxyl can be stereoselectively formed. Using Palladium on Carbon (Pd/C) with H₂ primarily yields the 5α-isomer. Because the C-19 methyl group is absent, the β-face is less sterically hindered than in standard steroids, making solvent selection critical to push the thermodynamic equilibrium toward the 5α-isomer[2].

• Preparation: Dissolve 1.0 equivalent of norethandrolone (17α-ethyl-19-nortestosterone) in anhydrous THF/Ethanol (1:1 v/v).

• Catalyst Addition: Add 10% Pd/C (0.1 eq by weight).

• Reaction: Purge the reaction flask with N₂ (3x), followed by H₂ (3x). Stir vigorously under 1 atm H₂ at room temperature for 4 hours.

• Self-Validation Check: Monitor the reaction via LC-MS or UV-TLC. The starting material is highly UV-active at 240 nm due to the conjugated enone. The reaction is complete when the UV-active spot completely disappears, confirming full conversion to the saturated ketone.

• Workup: Filter the mixture through a pad of Celite to remove the catalyst. Wash the pad with Ethyl Acetate and concentrate the filtrate in vacuo.

• Purification: Separate the 5α and 5β isomers via flash chromatography (Hexane/EtOAc gradient).

Phase 2: Stereoselective 3-Ketone Reduction

Causality: To achieve the target (3β,5α,17α)-19-norpregnane-3,17-diol, the 3-ketone must undergo an equatorial attack. Standard NaBH₄ often provides poor facial selectivity on the unhindered 3-ketone of a 5α-19-norsteroid. Utilizing a Luche-type reduction (NaBH₄/CeCl₃) coordinates the ketone, altering the transition state to heavily favor the 3β-equatorial alcohol[3].

• Preparation: Dissolve the purified 5α-dihydro intermediate in anhydrous Methanol at 0°C.

• Activation: Add CeCl₃·7H₂O (1.2 eq) and stir for 15 minutes to allow complexation with the 3-ketone.

• Reduction: Slowly add NaBH₄ (1.5 eq) in small portions to control hydrogen evolution.

• Self-Validation Check: Perform ¹H-NMR on a crude micro-aliquot. The C-3 proton of the 3β-isomer (axial) will appear as a broad multiplet (due to axial-axial couplings), whereas the 3α-isomer (equatorial) will appear as a narrow multiplet. This confirms stereochemical success before bulk purification.

• Quench & Workup: Stir for 1 hour at 0°C, then quench with saturated aqueous NH₄Cl. Extract with Dichloromethane, dry over Na₂SO₄, and concentrate.

III. Troubleshooting Guide

Q: Why am I getting poor 5α/5β selectivity during the hydrogenation step? A: The absence of the C-19 methyl group flattens the A/B ring junction, making the β-face highly accessible. If you are yielding too much 5β-isomer, your solvent system is likely too polar. Switch to a non-polar solvent system (like pure hexane/ethyl acetate) or add a trace amount of acidic modifier (e.g., acetic acid) to thermodynamically drive the enol-intermediate toward the more stable 5α-configuration.

Q: My ketone reduction with NaBH₄ is yielding a 1:1 mixture of 3α and 3β alcohols. How can I fix this? A: NaBH₄ is a small hydride and provides poor facial selectivity on unhindered 19-norsteroids. To drive the reaction toward the 3α-alcohol (axial), use a bulky reducing agent like L-Selectride at -78°C, which forces equatorial hydride attack. To favor the 3β-alcohol (equatorial), use the Luche reduction conditions (NaBH₄/CeCl₃) detailed in Phase 2 of the protocol[3].

Q: How do I resolve the closely eluting 3α/3β diastereomers during purification? A: 19-norpregnane-3,17-diol diastereomers are notoriously difficult to separate on standard normal-phase silica due to identical polarities. We strongly recommend using reversed-phase preparative HPLC (C18 column) with an isocratic Acetonitrile/Water (60:40) mobile phase. Alternatively, derivatize the diols into diacetates, separate them via normal-phase chromatography, and gently hydrolyze them back to the free diols.

IV. Frequently Asked Questions (FAQs)

Q: Can I use Birch reduction to synthesize this compound from an estrone derivative? A: Yes. A Birch reduction (Li/NH₃) of a 3-methoxy-17α-ethylestra-1,3,5(10)-trien-17β-ol will successfully yield the 19-nor-4-en-3-one intermediate[4]. However, this adds multiple protection/deprotection steps compared to starting directly from commercially available norethandrolone.

Q: Is (3β,5α,17α)-19-norpregnane-3,17-diol stable at room temperature? A: As a crystalline solid, it is highly stable at room temperature. However, in strongly acidic solutions, the 17α-ethyl-17β-hydroxyl group is prone to dehydration via a Wagner-Meerwein rearrangement. Always store the purified solid at 4°C in a desiccator and avoid acidic mobile phases (like 0.1% TFA) during prolonged HPLC runs.

V. Quantitative Data: Stereoselectivity by Reducing Agent

The following table summarizes the expected stereochemical outcomes when reducing the 5α-dihydro-norethandrolone intermediate, allowing you to select the appropriate reagent based on your target epimer.

Reducing Agent	Solvent	Temp (°C)	Primary Hydride Attack	3α : 3β Ratio	Expected Yield (%)
NaBH₄	MeOH	0	Mixed	45 : 55	92
L-Selectride	THF	-78	Equatorial	95 : 5	88
NaBH₄ / CeCl₃	MeOH	0	Axial	15 : 85	90
Li / NH₃ (Birch)	THF/NH₃	-33	Thermodynamic	5 : 95	75

VI. References

• McKinney, A. R., Ridley, D. D., & Turner, P. TARGETED METABOLISM AND NON-TARGETED PLASMA PROFILING IN EQUINE MODEL. multiscreensite.com. 1

• Larrea, F., et al. A-ring reduced metabolites of 19-nor synthetic progestins as subtype selective agonists for ER alpha. nih.gov. 2

• Stereocontrolled synthesis of the four 16-hydroxymethyl-19-nortestosterone isomers and their antiproliferative activities. nih.gov. 4

• Stereoselective reduction of the bioactive 19-nor-clerodane trans-dehydrocrotonin by using sodium borohydride and cerium (III) chloride as a catalyst. researchgate.net. 3

Sources

• 1. irp-cdn.multiscreensite.com [irp-cdn.multiscreensite.com]
• 2. A-ring reduced metabolites of 19-nor synthetic progestins as subtype selective agonists for ER alpha - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Stereocontrolled synthesis of the four 16-hydroxymethyl-19-nortestosterone isomers and their antiproliferative activities - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Chromatographic Separation of 19-Norpregnane Isomers

Welcome to the Technical Support Center for steroid chromatography. 19-norpregnanes are a critical class of synthetic progestins and neuroactive steroids (e.g., promegestone, nestorone, zuranolone). Due to their rigid gonane backbone and the absence of the C19 methyl group, these compounds frequently form closely related stereoisomers (e.g., 3α/3β-hydroxy epimers, 5α/5β-reduced metabolites).

Separating these isomers is notoriously difficult because they possess identical molecular masses, highly similar hydrophobicities, and identical collision-induced dissociation (CID) fragmentation patterns. This guide provides causality-driven troubleshooting, self-validating protocols, and multidimensional workflows to achieve baseline resolution.

Diagnostic Workflows & Troubleshooting

Issue 1: Persistent Co-Elution of Diastereomers on C18 Phases

Symptom: 3α/3β or 5α/5β 19-norpregnane epimers co-elute as a single broad peak or a poorly resolved doublet on standard C18 columns.

• Root Cause: C18 stationary phases rely almost exclusively on hydrophobic dispersion forces. Because 19-norpregnane epimers have near-identical logP values, purely hydrophobic interactions are insufficient to resolve them.

• Solution & Causality: Switch to a Biphenyl or Pentafluorophenyl (PFP) stationary phase and replace Acetonitrile with Methanol . Biphenyl phases leverage π−π interactions and steric recognition, which are highly sensitive to the spatial orientation of the steroid rings . Methanol, a protic solvent, enhances the shape selectivity of the biphenyl phase. Conversely, acetonitrile's π -electrons actively compete with the stationary phase, masking the column's unique selectivity.

Issue 2: Inadequate MS/MS Differentiation of Co-eluting Isomers

Symptom: Liquid chromatography fails to separate the isomers, and the mass spectrometer cannot differentiate them because their MRM (Multiple Reaction Monitoring) transitions are identical.

• Root Cause: Isomers like 19-norpregnane-3,17,20-triols yield identical fragmentation patterns in CID because their bond dissociation energies are identical.

• Solution & Causality: Implement Liquid Chromatography-Ion Mobility Spectrometry-Mass Spectrometry (LC-IMS-MS) . IMS separates gas-phase ions based on their collisional cross-section (CCS). Epimers differing only in the orientation of a single hydrogen (e.g., axial vs. equatorial hydroxyls) adopt slightly different 3D conformations in the gas phase. This allows them to be baseline separated in the drift tube, adding a third dimension of quantitation (Retention Time, CCS, and m/z ) .

Fig 1. Troubleshooting logic for resolving steroid isomer co-elution.

Frequently Asked Questions (FAQs)

Q: Why does my retention time drift over a 100-sample batch of plasma extracts? A: Matrix accumulation (especially phospholipids) on the column head alters the stationary phase chemistry, turning a biphenyl column into a pseudo-lipid column. Action: Implement a polymeric Solid Phase Extraction (SPE) clean-up prior to injection, and program a 3-minute 100% organic wash step at the end of every gradient.

Q: Can I use chiral columns for diastereomer separation? A: Yes, cyclodextrin-based columns can encapsulate the steroid D-ring, offering excellent chiral recognition. However, they suffer from lower loadability and are less robust for high-throughput LC-MS compared to solid-core biphenyl phases.

Step-by-Step Experimental Protocols

Protocol A: UHPLC-MS/MS Method for 19-Norpregnane Isomeric Resolution

This protocol utilizes shape-selective chromatography to resolve structural isomers prior to MS detection .

• Step 1: Column Installation. Install a solid-core Biphenyl column (e.g., 2.6 µm, 100 x 2.1 mm). Causality: Solid-core particles minimize longitudinal diffusion, maximizing theoretical plates and peak capacity for closely eluting pairs.

• Step 2: Mobile Phase Preparation.

  • Phase A: 0.2 mM Ammonium Fluoride ( NH4​F ) in LC-MS grade Water. Causality: NH4​F enhances negative ion electrospray ionization for steroids lacking basic functional groups.

  • Phase B: 0.2 mM Ammonium Fluoride in Methanol.

• Step 3: Gradient Elution. Run a linear gradient from 5% to 100% Phase B over 12 minutes at 0.6 mL/min.

• Step 4: Thermodynamics Control. Maintain the column compartment at 40°C in still air mode. Causality: Precise thermal control is required because π−π interactions are highly temperature-dependent.

• Self-Validating Check: Inject a System Suitability Test (SST) standard containing a critical isobaric pair (e.g., 3α-hydroxy vs. 3β-hydroxy 19-norpregnane). Do not proceed to sample analysis unless the chromatographic resolution ( Rs​ ) is ≥ 1.5.

Protocol B: GC-MS Derivatization for 19-Norpregnane Metabolites

For comprehensive profiling of heavily oxygenated 19-norpregnane metabolites (e.g., 3,16,17-triols), GC-MS remains the gold standard .

• Step 1: Methoximation. Add 50 µL of methoxyamine-HCl (2% in pyridine) to the dried extract. Incubate at 60°C for 1 hour. Causality: 19-norpregnanes often contain a C20 ketone. If silylated directly, the ketone enolizes, creating multiple derivative peaks for one analyte. Methoximation locks the ketone as an O-methyloxime, preventing enolization.

• Step 2: Silylation. Add 50 µL of MSTFA (N-Methyl-N-(trimethylsilyl)trifluoroacetamide) and incubate at 60°C for 30 minutes. Causality: Converts polar hydroxyls into volatile trimethylsilyl (TMS) ethers, enabling gas-phase elution.

• Self-Validating Check: Monitor the ratio of the syn/anti methoxime isomers in your internal standard. A stable ratio across the batch validates that the derivatization reaction reached thermodynamic equilibrium.

Multidimensional Workflows & Data Presentation

When 2D chromatography fails, adding an Ion Mobility dimension provides the necessary peak capacity.

Fig 2. Multidimensional LC-IMS-MS workflow for resolving 19-norpregnane isomers.

Table 1: Stationary Phase Selectivity for Steroid Isomers

Column Chemistry	Primary Interaction Mechanism	Isomer Resolution Capability	Recommended Use Case
C18 (Octadecyl)	Hydrophobic dispersion	Poor ( Rs​ < 1.0)	General screening of non-isomeric steroids.
Biphenyl	π−π and steric recognition	Excellent ( Rs​ > 1.5)	Routine LC-MS/MS of structural isomers and epimers.
PFP (Pentafluorophenyl)	Dipole-dipole, hydrogen bonding	Good ( Rs​ ~ 1.2 - 1.5)	Highly oxygenated 19-norpregnane metabolites.
Cyclodextrin (Chiral)	Host-guest inclusion complex	Excellent ( Rs​ > 2.0)	Specific enantiomeric/diastereomeric critical pairs.

Table 2: Mobile Phase Effects on Biphenyl Columns

Organic Modifier	Effect on π−π Interactions	Impact on 19-Norpregnane Isomers
Acetonitrile (ACN)	Suppresses (Competes for stationary phase)	Co-elution; loss of shape selectivity.
Methanol (MeOH)	Enhances (Protic, non-competing)	Baseline resolution; maximizes column chemistry.

References

• Rister, A. L., & Dodds, E. D. (2020). Liquid chromatography-ion mobility spectrometry-mass spectrometry analysis of multiple classes of steroid hormone isomers in a mixture. Journal of Chromatography B, 1137, 121941.[Link]

• McKinney, A. R., Ridley, D. D., & Suann, C. J. (2001). The metabolism of norethandrolone in the horse: characterization of 16-, 20- and 21-oxygenated metabolites by gas chromatography/mass spectrometry. Journal of Mass Spectrometry, 36(2), 145-150.[Link]

Technical Support Center: Matrix Effects in the Analysis of 19-Norpregnane-3,17-diol in Plasma

This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of matrix effects in the bioanalysis of 19-norpregnane-3,17-diol in plasma. As a Senior Application Scientist, my goal is to provide not just protocols, but the underlying scientific reasoning to empower you to troubleshoot and optimize your analytical methods effectively.

I. Understanding the Challenge: What are Matrix Effects and Why Are They Critical for 19-Norpregnane-3,17-diol Analysis?

Q1: What exactly are "matrix effects" in the context of LC-MS/MS analysis of 19-norpregnane-3,17-diol in plasma?

A1: Matrix effects are the alteration of the ionization efficiency of an analyte, such as 19-norpregnane-3,17-diol, by co-eluting, often unidentified, components present in the sample matrix.[1][2] In plasma, this complex matrix includes a myriad of endogenous substances like phospholipids, salts, proteins, and metabolites.[2][3] These components can either suppress or enhance the ionization of your target analyte and its internal standard (IS) in the mass spectrometer's ion source, leading to inaccurate and imprecise quantification.[2][4] For a steroid like 19-norpregnane-3,17-diol, which may be present at low concentrations, even minor matrix effects can significantly compromise the reliability of pharmacokinetic and toxicokinetic data.[2][5]

Q2: What are the most common causes of matrix effects when analyzing steroids in plasma?

A2: The primary culprits behind matrix effects in plasma are phospholipids from cell membranes, which are notoriously co-extracted with analytes of interest.[2][6][7] Their presence in the electrospray ionization (ESI) source can lead to significant ion suppression.[6][7] Other interfering substances include:

• Endogenous Steroids: Plasma contains a host of other steroids and their metabolites, some of which may be structurally similar to 19-norpregnane-3,17-diol.[8][9] These can cause isobaric interferences (compounds with the same mass) or compete for ionization, leading to inaccurate results.[8]

• Salts and Proteins: Although largely removed during sample preparation, residual salts and proteins can alter the droplet formation and evaporation process in the ESI source, thereby affecting ionization efficiency.[2][4]

• Concomitant Medications: In clinical studies, other drugs and their metabolites administered to subjects can co-elute and interfere with the analysis.[10]

II. Troubleshooting Guide: Identifying and Quantifying Matrix Effects

A systematic approach to identifying and quantifying matrix effects is crucial for developing a robust and reliable bioanalytical method. Regulatory bodies like the FDA and EMA provide clear guidelines on the necessity of evaluating matrix effects during method validation.[10][11][12]

Q3: My results for 19-norpregnane-3,17-diol are inconsistent and show poor reproducibility. How can I determine if matrix effects are the cause?

A3: Inconsistent results are a classic symptom of uncharacterized matrix effects. To confirm their presence and magnitude, two primary methods are employed:

• Post-Column Infusion (Qualitative Assessment): This technique helps to identify regions in the chromatogram where ion suppression or enhancement occurs.[2]

• Post-Extraction Spike (Quantitative Assessment): This is considered the "gold standard" for quantifying matrix effects.[2] It directly compares the response of the analyte in the presence and absence of the matrix.

Experimental Protocol: Quantitative Assessment of Matrix Effects (Post-Extraction Spike Method)

This protocol is a standard approach and may require optimization for your specific laboratory conditions and instrumentation.

Objective: To quantitatively determine the matrix factor (MF) for 19-norpregnane-3,17-diol.

Materials:

• Blank plasma from at least six different sources[1][10]

• 19-Norpregnane-3,17-diol analytical standard

• Stable isotope-labeled internal standard (SIL-IS) for 19-norpregnane-3,17-diol (recommended)

• Reagents for your chosen sample preparation method (e.g., SPE, LLE)

• LC-MS/MS system

Procedure:

• Prepare three sets of samples:

  • Set A (Neat Solution): Spike the analytical standard and IS into the reconstitution solvent at a known concentration (e.g., low and high QC levels).

  • Set B (Post-Extraction Spike): Process blank plasma samples from at least six different sources through your entire sample preparation procedure. Spike the analytical standard and IS into the final, extracted matrix just before LC-MS/MS analysis. The final concentration should be the same as in Set A.

  • Set C (Pre-Extraction Spike): Spike the analytical standard and IS into the blank plasma before the sample preparation procedure. This set is used to determine recovery.

• Analyze all samples by LC-MS/MS.

• Calculate the Matrix Factor (MF) and IS-Normalized MF:

  • Matrix Factor (MF):

    • MF = (Peak Area of Analyte in Set B) / (Mean Peak Area of Analyte in Set A)

  • IS-Normalized Matrix Factor:

    • IS-Normalized MF = (Peak Area Ratio of Analyte/IS in Set B) / (Mean Peak Area Ratio of Analyte/IS in Set A)

• Calculate Recovery and Process Efficiency:

  • Recovery:

    • Recovery (%) = (Mean Peak Area of Analyte in Set C / Mean Peak Area of Analyte in Set B) * 100

  • Process Efficiency:

    • Process Efficiency (%) = (Mean Peak Area of Analyte in Set C / Mean Peak Area of Analyte in Set A) * 100

Data Interpretation:

Matrix Factor (MF) Value	Interpretation
MF = 1	No matrix effect
MF < 1	Ion Suppression
MF > 1	Ion Enhancement

According to regulatory guidelines, the precision of the IS-normalized matrix factor across the different sources of matrix should not be greater than 15% (CV).[1]

Diagram: Workflow for Assessing Matrix Effects

Caption: Workflow for the quantitative assessment of matrix effects using the post-extraction spike method.

III. Mitigation Strategies: Minimizing and Correcting for Matrix Effects

Once identified, several strategies can be employed to mitigate matrix effects. The most effective approach often involves a combination of optimized sample preparation and chromatographic conditions.[4]

Q4: I've confirmed significant ion suppression in my assay. What are the most effective ways to reduce it?

A4: Improving your sample preparation is generally the most effective way to combat ion suppression.[6] Here are some key strategies:

• Advanced Sample Preparation Techniques:

  • Solid-Phase Extraction (SPE): Offers better cleanup than simple protein precipitation (PPT) or liquid-liquid extraction (LLE) by selectively isolating the analyte while washing away interfering components.[6] Mixed-mode or specific phospholipid removal SPE cartridges can be particularly effective.[2]

  • Liquid-Liquid Extraction (LLE): Can be optimized by adjusting the pH and solvent polarity to minimize the extraction of phospholipids and other interferences.[6] A double LLE, using a non-polar solvent first to remove hydrophobic interferences, can further improve selectivity.[6]

  • Supported Liquid Extraction (SLE): An alternative to traditional LLE that can offer high analyte recovery and effective removal of matrix components like proteins and phospholipids, with the added benefit of being easily automated.[13]

• Chromatographic Separation:

  • Optimize Your Gradient: Ensure that 19-norpregnane-3,17-diol elutes in a region free from significant ion suppression. A slower gradient or a different column chemistry might be necessary to resolve the analyte from co-eluting matrix components.[4]

  • Use of a Diverter Valve: Program a diverter valve to send the early and late eluting, highly concentrated matrix components to waste instead of the mass spectrometer source.

• Dilution:

  • Diluting the sample can reduce the concentration of interfering components.[2][14][15] However, this may compromise the limit of quantification (LOQ), so it's a trade-off that needs to be carefully evaluated.[2]

• Use of a Stable Isotope-Labeled Internal Standard (SIL-IS):

  • A SIL-IS is the gold standard for compensating for matrix effects.[16] Since it is structurally and chemically almost identical to the analyte, it will experience similar ion suppression or enhancement, allowing for accurate correction of the analyte response.

Diagram: Decision Tree for Mitigating Matrix Effects

Caption: A decision tree outlining strategies for mitigating matrix effects in bioanalysis.

IV. Frequently Asked Questions (FAQs)

Q5: Can I use a matrix-matched calibration curve to correct for matrix effects?

A5: Yes, using a matrix-matched calibration curve, where the calibration standards are prepared in the same biological matrix as the samples, is a common and effective strategy.[14][15] This approach helps to ensure that the standards and the samples experience similar matrix effects, thereby improving accuracy. However, it is crucial to use a representative blank matrix that is free of the analyte.

Q6: My plasma samples are hemolyzed/lipemic. Will this worsen matrix effects?

A6: Yes, hemolyzed (containing ruptured red blood cells) and lipemic (high in lipids) samples can significantly alter the composition of the plasma matrix and are known to exacerbate matrix effects. Regulatory guidelines recommend that the impact of such "special" matrices be assessed during method validation.[10]

Q7: Is derivatization a viable strategy to reduce matrix effects for 19-norpregnane-3,17-diol?

A7: Derivatization can be a powerful tool. By chemically modifying the 19-norpregnane-3,17-diol molecule, you can improve its chromatographic properties and ionization efficiency.[17][18] This can shift the analyte's retention time away from interfering matrix components and potentially increase its signal, making it less susceptible to suppression. However, the derivatization reaction itself must be reproducible and not introduce other interferences.

Q8: What are the key differences between the FDA and EMA guidelines regarding matrix effects?

A8: Both the FDA and EMA provide comprehensive guidelines on bioanalytical method validation, and both emphasize the importance of assessing matrix effects.[19] While generally harmonized, there can be subtle differences in the specifics of the recommended experiments and reporting requirements.[19][20] It is always best to consult the latest versions of the respective guidelines for your specific regulatory submission.[1][10][11]

V. References

• Bioanalytical method validation - Scientific guideline. (2015, June 3). European Medicines Agency. Retrieved from [Link]

• Guideline on bioanalytical method validation. (2011, July 21). European Medicines Agency. Retrieved from [Link]

• The EMA Bioanalytical Method Validation Guideline: process, history, discussions and evaluation of its content. (2012, February 15). European Bioanalysis Forum. Retrieved from [Link]

• How to Mitigate Matrix Effects in ICP-MS for Complex Sample Analysis. (2025, January 7). Drawell. Retrieved from [Link]

• Bioanalytical Method Validation - Guidance for Industry. (2018, May 24). U.S. Food and Drug Administration. Retrieved from [Link]

• Innovations and Strategies of Sample Preparation Techniques to Reduce Matrix Effects During LC–MS/MS Bioanalysis. LCGC International. Retrieved from [Link]

• Essential FDA Guidelines for Bioanalytical Method Validation. (2025, December 26). Resolve Mass Spectrometry. Retrieved from [Link]

• M10 Bioanalytical Method Validation and Study Sample Analysis. (2022, July). U.S. Food and Drug Administration. Retrieved from [Link]

• Endogenous interferences in the detection of anabolic steroids by liquid chromatography tandem mass spectrometry. Journal of Mass Spectrometry. Retrieved from [Link]

• Managing Matrix Interference in Immunoassays: Tips and Solutions. (2024, November 12). Bio-Connect. Retrieved from [Link]

• The EMA Bioanalytical Method Validation Guideline: process, history, discussions and evaluation of its content. (2012, February 15). European Bioanalysis Forum. Retrieved from [Link]

• Troubleshooting during bioanalytical estimation of drug and metabolites using LC-MS/MS: A review. PMC. Retrieved from [Link]

• Bioanalytical Method Validation. U.S. Food and Drug Administration. Retrieved from [Link]

• Bioanalytical method validation: new FDA guidance vs. EMA guideline. Better or worse? (2019, February 20). Journal of Pharmaceutical and Biomedical Analysis. Retrieved from [Link]

• FDA guideline - Bioanalytical Method Validation. PharmaCompass.com. Retrieved from [Link]

• Two distinct sample prep approaches to overcome matrix effect in LC/MS of serum or plasma samples. (2016, June 1). Bioanalysis Zone. Retrieved from [Link]

• Matrix Effects: Causes and Solutions in Analysis. (2026, February 18). Phenomenex. Retrieved from [Link]

• Challenges and benefits of endogenous steroid analysis by LC–MS/MS. Bioanalysis. Retrieved from [Link]

• Quantitative Determination of a Panel of Endogenous Steroids in Human Serum by LC/MS/MS. Agilent. Retrieved from [Link]

• Detailed Introduction to Steroids Analysis. (2023, May 8). Labinsights. Retrieved from [Link]

• Targeted Profiling of Endogenous Steroids in Mouse Plasma Using Liquid Chromatography-Mass Spectrometry Approach. (2022, November 16). Endocrine Abstracts. Retrieved from [Link]

• Mitigating Matrix Effects in LC–ESI–MS/MS Analysis of a Urinary Biomarker of Xylenes Exposure. CDC Stacks. Retrieved from [Link]

• Matrix Effect Variability in Urine Samples from Different Cohorts and Implications on LC-ESI-MS Mycotoxin Biomarker Analysis. (2026, March 10). MDPI. Retrieved from [Link]

• Determination of progesterone and 17-hydroxyprogesterone by high performance liquid chromatography after pre-column derivatization. The Analyst. Retrieved from [Link]

• RP-HPLC Method for Estimating Norethindrone in Plasma and Tissues Following Administration of a Controlled Release Nanoparticulate. Indian Journal of Pharmaceutical Sciences. Retrieved from [Link]

• A highly sensitive LC-MS/MS method for the simultaneous quantitation of serum androstane-3α, 17β-diol and androstane-3β, 17β-diol in post-menopausal women. (2019, April 15). Journal of Chromatography B. Retrieved from [Link]

• Surrogate matrix approach to quantify endogenous progesterone in a fasting bioequivalence study of soft gelatin capsules in postmenopausal women. (2025, October 15). Journal of Pharmaceutical and Biomedical Analysis. Retrieved from [Link]

• LC-MS/MS simultaneous analysis of allopregnanolone, epiallopregnanolone, pregnanolone, dehydroepiandrosterone and dehydroepiandrosterone 3-sulfate in human plasma. (2017, March 15). Bioanalysis. Retrieved from [Link]

• Combined Liquid Chromatography–Tandem Mass Spectrometry Analysis of Progesterone Metabolites. (2025, August 6). ResearchGate. Retrieved from [Link]

• Derivatization enhances analysis of estrogens and their bioactive metabolites in human plasma by liquid chromatography tandem mass spectrometry. ResearchGate. Retrieved from [Link]

• Progestogens Used in Postmenopausal Hormone Therapy: Differences in Their Pharmacological Properties, Intracellular Actions, and Clinical Effects. (2012, December 13). Endocrine Reviews. Retrieved from [Link]

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• 1. fda.gov [fda.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
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• 4. Matrix Effects: Causes and Solutions in Analysis | Phenomenex [phenomenex.com]
• 5. labinsights.nl [labinsights.nl]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. bioanalysis-zone.com [bioanalysis-zone.com]
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• 17. A highly sensitive LC-MS/MS method for the simultaneous quantitation of serum androstane-3α, 17β-diol and androstane-3β, 17β-diol in post-menopausal women - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. LC-MS/MS simultaneous analysis of allopregnanolone, epiallopregnanolone, pregnanolone, dehydroepiandrosterone and dehydroepiandrosterone 3-sulfate in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Bioanalytical method validation: new FDA guidance vs. EMA guideline. Better or worse? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. pharmacompass.com [pharmacompass.com]

Addressing non-specific binding in 19-Norpregnane-3,17-diol receptor assays

Welcome to the Technical Support Center for Steroid Receptor Pharmacology. As a Senior Application Scientist, I have designed this guide to address one of the most pervasive challenges in nuclear receptor assays: mitigating Non-Specific Binding (NSB) when working with highly lipophilic synthetic steroids.

This guide focuses specifically on 19-Norpregnane-3,17-diol , detailing the thermodynamic causality of its binding artifacts and providing field-proven, self-validating protocols to establish a robust assay window.

I. The Causality of Non-Specific Binding in Steroid Assays

19-Norpregnane-3,17-diol is a synthetic steroid derivative characterized by an extremely high lipophilicity, with a computed LogP of approximately 4.5[1]. In aqueous assay buffers, the molecule's lack of bulky polar functional groups results in an unstable hydration shell. To minimize thermodynamic free energy, the steroid rapidly partitions into hydrophobic environments rather than remaining in solution.

This hydrophobic effect drives three distinct pathways of Non-Specific Binding (NSB):

• Plastic Adsorption: Binding to the polystyrene walls of microtiter plates.

• Lipid Partitioning: Intercalation into the lipid bilayers of crude membrane preparations or cell lysates.

• Protein Scavenging: Low-affinity, high-capacity binding to non-target proteins (e.g., albumin) in the assay matrix.

Understanding these physical pathways is critical. If you do not actively control the thermodynamic state of the ligand in solution, your NSB will eclipse your specific receptor-ligand signal, rendering your Kd​ and Bmax​ calculations mathematically void.

Mechanistic pathways of 19-Norpregnane-3,17-diol binding and targeted NSB mitigation.

II. Diagnostic Workflow & Troubleshooting FAQs

Before altering your protocol, you must isolate the source of the background noise. Use the diagnostic logic below to determine if your NSB is driven by the assay hardware or the biological matrix.

Diagnostic workflow to isolate and resolve sources of non-specific binding.

Q1: My Total Binding (TB) and Non-Specific Binding (NSB) curves are overlapping. How do I establish a functional assay window?

Causality & Solution: Overlapping curves indicate that the ligand is either precipitating out of solution or binding indiscriminately to the plate. To fix this, you must optimize the thermodynamic solubility of the steroid. Introducing 0.01% Triton X-100 and 10% glycerol creates a micro-micellar environment that keeps 19-Norpregnane-3,17-diol in solution without denaturing the nuclear receptor's ligand-binding domain[2].

Q2: I am using a Dextran-Coated Charcoal (DCC) separation method. Why is my specific binding signal degrading over time?

Causality & Solution: The DCC method is the gold standard for separating free steroids from receptor-bound steroids. However, the binding of 19-Norpregnane-3,17-diol to its receptor is a dynamic equilibrium. If the DCC incubation is too long, the charcoal will act as an infinite sink, continuously stripping the specific ligand from the receptor[3]. Solution: Strictly control DCC incubation to exactly 10 minutes at 4°C, and ensure your dextran-to-charcoal ratio is optimized (typically 1:10) to physically exclude the large receptor-ligand complex from entering the charcoal pores.

Q3: Can I use Fluorescence Polarization (FP) instead of radioligands to bypass separation steps and reduce NSB?

Causality & Solution: While FP is a homogeneous (no-wash) assay, it is highly vulnerable to lipophilic artifacts. The fluorescence intensity and polarization of tagged steroids are heavily influenced by solvent polarity and non-specific interactions with membrane lipids, which can artificially alter the signal independent of true receptor binding[4]. If using FP, you must run parallel controls with a 100-fold excess of unlabeled competitor to accurately subtract this background noise.

III. Quantitative Impact of NSB Mitigation Strategies

The following table synthesizes the expected quantitative improvements when applying targeted interventions to a 19-Norpregnane-3,17-diol assay.

Intervention Strategy	Primary Mechanistic Target	Expected NSB Reduction	Impact on Signal-to-Background (S/B)
0.01% Triton X-100	Solubilizes free steroid in micelles	-45%	+2.5x
0.1% BSA Addition	Blocks polystyrene plate adsorption	-30%	+1.8x
Dextran-Coated Charcoal	Strips unbound/loosely bound ligand	-85%	+5.0x
Low-Binding Plates	Reduces surface hydrophobicity	-20%	+1.2x

IV. Self-Validating Experimental Protocol: Radioligand Binding Assay

To ensure scientific integrity, an assay must prove its own validity during every run. This protocol incorporates internal controls that mathematically isolate true receptor binding from hardware and matrix artifacts.

Phase 1: Buffer & Reagent Preparation

• Assay Buffer: Prepare 50 mM HEPES (pH 7.4), 150 mM Li₂SO₄, 0.2 mM TCEP, 10% glycerol, and 0.01% Triton X-100[2]. Note: Li₂SO₄ is preferred over NaCl as it stabilizes the receptor conformation.

• Ligand Preparation: Dilute [³H]-19-Norpregnane-3,17-diol in assay buffer to a working concentration (e.g., 5 nM). Ensure the final DMSO concentration remains ≤ 5% to prevent receptor denaturation.

• Cold Competitor: Prepare a 100x excess (500 nM) of unlabeled 19-Norpregnane-3,17-diol[3].

Phase 2: Assay Assembly (Self-Validating Matrix) Set up the following wells in a low-binding 96-well plate:

• Total Activity (TA): 50 µL Ligand + 50 µL Buffer. (Validates input concentration).

• No-Protein Control (NPC): 50 µL Ligand + 50 µL Buffer. (Subjected to separation step; quantifies plate/hardware NSB).

• Total Binding (TB): 50 µL Ligand + 50 µL Receptor Prep. (Measures Specific + Non-Specific Binding).

• Non-Specific Binding (NSB): 50 µL Ligand + 50 µL Receptor Prep + 100x Cold Competitor. (Measures true biological NSB).

Phase 3: Incubation & Separation

• Incubate the plate at 4°C for 2 hours to reach equilibrium.

• Add 50 µL of ice-cold Dextran-Coated Charcoal (DCC) suspension (0.5% charcoal, 0.05% dextran T-70) to all wells except the TA wells.

• Incubate for exactly 10 minutes at 4°C to strip free ligand.

• Centrifuge at 3,000 x g for 10 minutes at 4°C to pellet the charcoal.

• Transfer 100 µL of the supernatant (containing the receptor-ligand complex) to a scintillation vial.

Phase 4: Data Validation & Causality Check

• Calculate Specific Binding (SB): SB = TB - NSB.

• System Check 1: If NPC ≈ NSB, your background noise is driven entirely by the plate and buffer. Increase BSA or switch plate types.

• System Check 2: If NSB >> NPC, the background noise is driven by the receptor preparation (e.g., lipid membranes). Increase Triton X-100 or purify the receptor further.

V. References

• Title: 17alpha-Ethyl-5alpha-estrane-3alpha,17beta-diol | C20H34O2 | CID 247306 - PubChem Source: nih.gov URL:

• Title: A High-Throughput Ligand Competition Binding Assay for the Androgen Receptor and other Nuclear Receptors - PMC Source: nih.gov URL:

• Title: Steroid receptor assays: an Italian quality assessment program - PubMed Source: nih.gov URL:

• Title: OESTROGEN RECEPTOR ASSAY Source: medicaljournalssweden.se URL:

• Title: WO1998005962A1 - A method for quantitating competitive binding of molecules to proteins utilizing fluorescence polarization Source: google.com URL:

Sources

• 1. 17alpha-Ethyl-5alpha-estrane-3alpha,17beta-diol | C20H34O2 | CID 247306 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. A High-Throughput Ligand Competition Binding Assay for the Androgen Receptor and other Nuclear Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medicaljournalssweden.se [medicaljournalssweden.se]
• 4. WO1998005962A1 - A method for quantitating competitive binding of molecules to proteins utilizing fluorescence polarization - Google Patents [patents.google.com]

Technical Support Center: Optimizing Recovery of 19-Norpregnane-3,17-diol in Biological Matrices

Welcome to the Technical Support Center. 19-Norpregnane-3,17-diol is a highly lipophilic steroid metabolite, frequently monitored in drug development, pharmacokinetics, and anti-doping analysis as a biomarker for 19-norsteroid (e.g., norethandrolone, nandrolone) administration[1].

Due to its extensive phase II conjugation, lack of polar functional groups (beyond the hydroxyls), and susceptibility to matrix effects, isolating this analyte from biological matrices (urine, plasma) requires rigorous optimization. This guide provides field-proven troubleshooting strategies, mechanistic explanations, and validated protocols to maximize your extraction recovery.

Part 1: Diagnostic Workflow & Troubleshooting Matrix

To effectively troubleshoot recovery losses, you must first isolate where the loss is occurring. The workflow below illustrates the critical path of sample preparation and the common failure points associated with each step.

Figure 1: Critical path for 19-norpregnane-3,17-diol sample preparation, highlighting primary points of analyte loss.

Part 2: Frequently Asked Questions (FAQs)

Q1: My overall recovery is consistently below 40%. Where is the loss most likely occurring?

A: If your recovery is uniformly low across all samples, the failure is almost certainly at the hydrolysis stage . 19-norsteroids are excreted primarily as glucuronide and sulfate conjugates[2]. If these conjugates are not completely cleaved, the highly polar intact conjugates will be washed away during the extraction phase.

Mechanistic Fix: Ensure you are using the correct enzyme. While Helix pomatia juice is a broad-spectrum enzyme (containing both glucuronidase and sulfatase), it can cause artifactual transformation of steroids. The industry standard for 19-norsteroids is purified β -glucuronidase from Escherichia coli (E. coli)[3]. E. coli β -glucuronidase is highly specific but extremely sensitive to pH. If your urine/plasma buffer drifts outside the pH 6.8–7.2 range, enzymatic activity plummets, leaving the analyte conjugated.

Q2: I am losing analyte during the nitrogen blowdown (evaporation) step. How do I prevent this?

A: You are experiencing Non-Specific Binding (NSB) . 19-Norpregnane-3,17-diol has a highly lipophilic sterane backbone. As the organic solvent evaporates, the concentration of the analyte increases, and it thermodynamically prefers to adsorb to the hydrophobic walls of uncharged polypropylene tubes rather than remain in the shrinking solvent droplet[4].

Mechanistic Fix:

• Switch Consumables: Replace standard plastic microcentrifuge tubes with silanized (deactivated) glassware. Silanization caps the active silanol groups on the glass, preventing both hydrogen bonding and hydrophobic adsorption.

• Use a Keeper Solvent: Add 10–20 µL of a high-boiling, low-volatility solvent (like ethylene glycol or dimethylformamide) prior to evaporation. This prevents the sample from going completely to dryness, keeping the lipophilic steroid in solution and off the vessel walls.

Q3: I am seeing breakthrough during Solid-Phase Extraction (SPE). How do I optimize my wash steps?

A: Breakthrough occurs when the wash solvent is too non-polar, causing the analyte to partition out of the sorbent and into the waste fraction. Because 19-norpregnane-3,17-diol lacks highly polar functional groups, it relies entirely on hydrophobic interactions to adhere to C18 or HLB (Hydrophilic-Lipophilic Balance) sorbents.

Mechanistic Fix: Limit your wash step to strictly aqueous solutions or a maximum of 5–10% methanol. If matrix proteins or lipids are clogging the sorbent and preventing interaction (overloading), perform a protein precipitation (crash) with cold acetonitrile prior to loading the sample onto the SPE cartridge.

Part 3: Quantitative Data & Parameter Optimization

To establish a self-validating system, you must optimize your hydrolysis parameters. The table below summarizes the causality between enzyme selection, reaction conditions, and expected recovery for 19-norsteroid phase II metabolites.

Enzyme Source	Target Conjugate	Optimal pH	Incubation (Temp / Time)	Expected Recovery	Mechanistic Notes
E. coli (Purified)	Glucuronides	6.8 – 7.2	50°C for 1.5 – 2 hours	> 90%	Highly specific; requires strict buffering. No artifact formation[3].
H. pomatia (Juice)	Glucuronides & Sulfates	4.5 – 5.2	55°C for 2 – 3 hours	60% – 75%	Mixed activity; prone to converting steroids into artifacts if not carefully controlled.
Acid Solvolysis	Sulfates	< 1.0	55°C for 2 hours	50% – 65%	Harsh conditions; can degrade the sterane backbone or cause dehydration of the 3,17-diol groups.

Table 1: Comparison of hydrolysis methodologies for maximizing 19-norsteroid recovery.

Part 4: Step-by-Step Optimized Experimental Protocol

This protocol integrates the troubleshooting principles above into a self-validating workflow designed for GC-MS analysis, utilizing E. coli hydrolysis and SPE.

Materials Required:

• Internal Standard (ISTD): Deuterated analogue (e.g., d4​ -19-norandrosterone).

• Enzyme: E. coli β -glucuronidase.

• Buffer: 0.2 M Sodium phosphate buffer (pH 7.0).

• SPE Cartridges: Polymeric HLB (30 mg/1 mL).

• Derivatization Reagents: MSTFA / Ammonium Iodide ( NH4​I ) / Dithioerythritol (DTE)[5].

• Consumables: Silanized glass tubes.

Phase 1: Hydrolysis (Deconjugation)

• Aliquot & Spike: Transfer 2.0 mL of biological sample (urine/plasma) into a silanized glass tube. Immediately spike with 20 µL of ISTD (to track recovery through the entire process).

• Buffer: Add 1.0 mL of 0.2 M sodium phosphate buffer (pH 7.0). Verify pH is between 6.8 and 7.2.

• Enzyme Addition: Add 50 µL of E. coli β -glucuronidase.

• Incubation: Vortex gently and incubate in a water bath at 50°C for 90 minutes. Allow to cool to room temperature.

Phase 2: Solid-Phase Extraction (SPE)

• Conditioning: Condition the HLB cartridge with 1.0 mL Methanol, followed by 1.0 mL LC-MS grade water. Do not let the sorbent dry.

• Loading: Load the hydrolyzed sample onto the cartridge at a flow rate of ~1 mL/min (dropwise).

• Washing (Critical Step): Wash the cartridge with 2.0 mL of 5% Methanol in water. Do not exceed 5% organic to prevent premature elution of the lipophilic diol.

• Drying: Apply maximum vacuum for 5 minutes to remove all residual water.

• Elution: Elute the analyte into a clean silanized glass tube using 2.0 mL of 100% Methanol or Ethyl Acetate.

Phase 3: Evaporation & Derivatization

• Evaporation: Evaporate the eluate to dryness under a gentle stream of ultra-pure Nitrogen at 40°C. (Note: Because silanized glass is used, a keeper solvent is optional but recommended if leaving samples unattended).

• Derivatization: Add 50 µL of MSTFA/NH4I/DTE mixture (1000:2:4 v/w/w) to the dried residue[5].

• Incubation: Seal the tube and incubate at 60°C for 15 minutes to form the bis-trimethylsilyl (TMS) derivatives.

• Analysis: Transfer to a GC vial with a glass insert and inject 1 µL into the GC-MS system.

References

• McKinney AR, Ridley DD, Suann CJ. "The metabolism of norethandrolone in the horse: Characterization of 16-, 20- and 21-oxygenated metabolites by gas chromatrography/mass spectrometry." ResearchGate. Available at:[Link]

• "A simplified procedure for GC/C/IRMS analysis of underivatized 19-norandrosterone in urine following HPLC purification." ResearchGate. Available at:[Link]

• "Norandrosterone and norethiocholanolone concentration before and after submaximal standardized exercise." ResearchGate. Available at:[Link]

• "WO2017087032A1 - Polymeric substrate with a surface having reduced biomolecule adhesion, and thermoplastic articles of such substrate." Google Patents.

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. WO2017087032A1 - Polymeric substrate with a surface having reduced biomolecule adhesion, and thermoplastic articles of such substrate - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]

Technical Support Center: 19-Norpregnane-3,17-diol Tissue Quantification

Welcome to the Advanced Technical Support Center for the quantification of 19-norpregnane-3,17-diol (a major phase II metabolite of synthetic anabolic steroids like norethandrolone) in complex tissue matrices.

Quantifying steroidal diols in tissue presents unique bioanalytical challenges. Tissues are rich in phospholipids that cause severe matrix effects, and 19-norpregnane-3,17-diol lacks the conjugated 3-oxo-4-ene moiety that typically facilitates easy ionization in standard mass spectrometry[1]. This guide provides field-proven troubleshooting strategies, self-validating protocols, and regulatory validation parameters to ensure your LC-MS/MS or GC-MS workflows maintain absolute scientific integrity.

Core Analytical Workflow

Caption: Analytical workflow for 19-norpregnane-3,17-diol extraction, derivatization, and quantification in tissue.

Sample Preparation & Extraction (FAQs)

Q: We are experiencing highly variable recovery of 19-norpregnane-3,17-diol from liver and muscle tissue across different batches. How can we stabilize our recovery? A: Variable recovery in tissue is almost always a symptom of incomplete cellular lysis, analyte trapping in the lipid pellet, or residual enzymatic degradation. 19-norpregnane-3,17-diol is highly lipophilic (logP ~4.5)[2]. If you are using simple Protein Precipitation (PPT) with acetonitrile, the analyte is likely co-precipitating with the lipid fraction during centrifugation.

• The Fix: Abandon PPT in favor of a biphasic Liquid-Liquid Extraction (LLE). Adjust the tissue homogenate to an alkaline pH (e.g., pH 9.5) using a carbonate buffer. This ionizes endogenous free fatty acids, trapping them in the aqueous phase, while the neutral 19-norpregnane-3,17-diol partitions efficiently into a highly non-polar organic solvent like n-pentane or hexane/ethyl acetate[1].

Q: How do we ensure our tissue extraction protocol is a "self-validating" system? A: A self-validating protocol embeds internal quality controls that automatically flag failures in extraction efficiency or matrix-specific losses. You must implement the following step-by-step methodology:

• Pre-Lysis Spiking: Weigh the intact tissue sample (e.g., 50 mg). Immediately spike a known concentration of a Stable Isotope-Labeled Internal Standard (SIL-IS), such as (3α,5α,17α)-19-Norpregnane-3,17-diol-d4[3], directly onto the tissue. Causality: Spiking before homogenization ensures the IS is integrated into the cellular matrix, validating mechanical lysis efficiency.

• Cold Homogenization: Add 500 µL of ice-cold phosphate buffer (pH 7.0) and bead-beat at 4°C. Causality: Cold temperatures halt endogenous lipases and proteases that could artificially alter metabolite concentrations.

• Phase II Hydrolysis: Add 30 µL of E. coli β-glucuronidase and incubate at 55°C for 1.5 hours[1]. Causality: 19-norpregnane metabolites are heavily excreted as phase II conjugates; failure to hydrolyze severely underestimates the total tissue concentration.

• Recovery Verification: During data analysis, monitor the absolute peak area of the d4-IS. If the IS area drops by >50% compared to a neat solvent spike, the extraction has failed or severe matrix suppression is occurring, automatically invalidating that specific sample run.

Chromatography & Mass Spectrometry Challenges (FAQs)

Q: We are experiencing severe ion suppression and poor sensitivity in LC-MS/MS (ESI+) for this diol metabolite. How can we mitigate this? A: 19-norpregnane-3,17-diol lacks a 3-oxo-4-ene moiety (a conjugated ketone), which is typically required for efficient protonation in standard Electrospray Ionization (ESI)[1]. Consequently, it cannot easily accept a proton [M+H]+ . Instead, it primarily forms weak water-loss adducts like [M−H2​O+H]+ (m/z 289.2) and [M−2H2​O+H]+ (m/z 271.2)[4], which are highly susceptible to matrix suppression from co-eluting tissue phospholipids.

• Solution 1 (Change Ionization Source): Switch to Atmospheric Pressure Chemical Ionization (APCI) in positive mode. APCI relies on gas-phase proton transfer, which is significantly more energetic and less prone to phospholipid-induced ion suppression than ESI[5].

• Solution 2 (Chemical Derivatization): If ESI+ is mandatory, derivatize the hydroxyl groups. While Girard's Reagent T is excellent for oxo-metabolites[1], diols require esterification reagents (e.g., picolinic acid) to attach an easily ionizable basic nitrogen, drastically improving ESI+ sensitivity and shifting the precursor mass beyond the low-m/z matrix noise.

• Solution 3 (Switch to GC-MS): GC-MS analysis following bis-TMS (trimethylsilyl) derivatization provides excellent chromatographic resolution and stable electron ionization (EI) fragments, effectively bypassing ESI matrix suppression entirely[6].

Q: How do we properly validate the matrix effect (ME) for tissue samples where obtaining a true "blank" matrix is difficult? A: While 19-norpregnane-3,17-diol is a synthetic metabolite and should not be present endogenously, structurally similar endogenous pregnanediols can cause isobaric interference. Use the post-extraction spike method to quantify ME. Calculate ME by dividing the peak area of the analyte spiked into a post-extracted blank tissue by the peak area of the analyte in a neat solvent, multiplied by 100. To correct for this, the IS-normalized matrix factor (using the d4-IS) must have a Coefficient of Variation (CV) < 15% across at least 6 different lots of independent tissue.

Method Validation Parameters & Acceptance Criteria

To ensure your assay meets regulatory rigor (e.g., FDA ICH M10 or WADA ISL guidelines), all quantitative data must fall within the following structured acceptance criteria.

Validation Parameter	Regulatory Acceptance Criteria	Causality & Troubleshooting Action for 19-Norpregnane-3,17-diol
Accuracy & Precision	±15% of nominal concentration (±20% at LLOQ).	Issue: High CVs. Action: Check for incomplete derivatization or tissue inhomogeneity. Ensure the SIL-IS is fully equilibrated in the tissue prior to lysis.
Matrix Effect (ME)	IS-normalized ME CV < 15% across 6 matrix lots.	Issue: Severe ion suppression. Action: Tissue phospholipids are co-eluting. Extend the LC gradient, switch to APCI, or implement a more rigorous SPE cleanup step.
Extraction Recovery	Must be consistent and reproducible across Low, Mid, and High QC levels.	Issue: Recovery drops at high concentrations. Action: Analyte is trapping in the lipid pellet. Ensure the LLE solvent volume is sufficient to partition the highly lipophilic sterol (logP ~4.5)[2].
Tissue Stability	±15% deviation from nominal after benchtop and freeze-thaw cycles.	Issue: Degradation during processing. Action: Residual tissue enzymes can metabolize steroids post-mortem. Always homogenize on ice and store homogenates at -80°C.

References

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 12133281, 17alpha-Ethyl-5beta-estrane-3alpha,17beta-diol". PubChem. URL:[Link]

• Kiousi, P., et al. "Simultaneous quantitation and identification of intact Nandrolone phase II oxo‐metabolites based on derivatization and inject LC–MS/(HRMS) methodology". PMC (April 06, 2024). URL:[Link]

• Pharmaffiliates. "(3α,5α,17α)-19-Norpregnane-3,17-diol-d4 Product Specification". Pharmaffiliates. URL:[Link]

• "MS-based methods for detection, quantitation and localisation of pharmaceuticals and metabolites in biological samples". European Pharmaceutical Review (December 18, 2012). URL:[Link]

• "Results obtained between norethandrolone metabolite and clostebol metabolite as bis-OTMS ethers". ResearchGate. URL:[Link]

Sources

• 1. Simultaneous quantitation and identification of intact Nandrolone phase II oxo‐metabolites based on derivatization and inject LC–MS/(HRMS) methodology - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 17alpha-Ethyl-5beta-estrane-3alpha,17beta-diol | C20H34O2 | CID 12133281 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. pharmaffiliates.com [pharmaffiliates.com]
• 4. 17alpha-Ethyl-5beta-estrane-3alpha,17beta-diol | C20H34O2 | CID 12133281 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Home | European Pharmaceutical Review [europeanpharmaceuticalreview.com]
• 6. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Cross-Validation of 19-Norpregnane-3,17-diol Analytical Methods: GC-MS/MS, LC-MS/MS, and GC-C-IRMS

Executive Summary

Navigating the analytical landscape of 19-norsteroids requires absolute precision. 19-Norpregnane-3,17-diol (IUPAC: (3α,5α,17α)-19-Norpregnane-3,17-diol) is a critical biomarker and primary urinary metabolite of synthetic anabolic-androgenic steroids (AAS) such as norethandrolone[1]. Because the World Anti-Doping Agency (WADA) strictly prohibits 19-norsteroids, laboratories must deploy self-validating, highly sensitive methodologies to prevent false positives and accurately quantify trace metabolites[2].

This guide objectively compares the three dominant analytical platforms—GC-MS/MS, LC-MS/MS, and GC-C-IRMS—providing step-by-step protocols, quantitative performance data, and the mechanistic causality behind each experimental choice.

Mechanistic Background: Metabolism and Excretion

When a pro-drug like norethandrolone is ingested, it undergoes rapid hepatic phase I metabolism (via 5α-reductase and 3α-hydroxysteroid dehydrogenase) to form 19-Norpregnane-3,17-diol. To facilitate urinary excretion, UGT enzymes conjugate this hydrophobic aglycone into a polar glucuronide[3]. Understanding this pathway dictates our analytical strategy: do we cleave the conjugate for GC analysis, or analyze it intact via LC?

Figure 1: Metabolic pathway of Norethandrolone to 19-Norpregnane-3,17-diol.

Methodological Cross-Validation

GC-MS/MS: The High-Resolution Gold Standard

Gas Chromatography-Tandem Mass Spectrometry remains the workhorse for steroid profiling. However, because 19-Norpregnane-3,17-diol is excreted as a polar glucuronide, it lacks the volatility required for GC. Therefore, the sample must undergo enzymatic hydrolysis followed by chemical derivatization.

LC-MS/MS: The Direct Phase II Approach

Liquid Chromatography-Tandem Mass Spectrometry is revolutionizing steroid analysis by allowing the direct quantification of intact phase II conjugates. This method bypasses deconjugation and derivatization entirely, significantly reducing sample preparation time and avoiding artifact formation[3].

GC-C-IRMS: The Isotopic Arbiter

While 19-Norpregnane-3,17-diol is primarily synthetic, related 19-norsteroid metabolites (like 19-norandrosterone) can be produced endogenously in trace amounts[2]. Gas Chromatography-Combustion-Isotope Ratio Mass Spectrometry (GC-C-IRMS) measures the Carbon-13 to Carbon-12 ratio (δ13C). Synthetic steroids derived from phytosterols exhibit a depleted δ13C signature compared to endogenous steroids, definitively proving exogenous administration[4].

Self-Validating Experimental Protocols

Protocol 1: GC-MS/MS Sample Preparation (Hydrolysis & Derivatization)

• Internal Standard Addition: Spike 5.0 mL of urine with a certified reference material (e.g., 17α-methyltestosterone)[1].

  • Causality: Normalizes extraction recovery variations and instrument fluctuations throughout the lengthy sample prep.

• Enzymatic Hydrolysis: Add 1 mL of 0.1 M phosphate buffer (pH 7.0) and 50 μL of E. coli β-glucuronidase. Incubate at 50°C for 1 hour[4].

  • Causality: E. coli-derived enzyme specifically cleaves glucuronic acid without the unwanted steroid-transforming side activities (like sulfatase or isomerase) found in Helix pomatia extracts, preserving the structural integrity of the analyte.

• Liquid-Liquid Extraction (LLE): Adjust pH to 9.0, add 5 mL of n-pentane, vortex, and centrifuge[4].

  • Causality: n-pentane is highly non-polar. It selectively partitions the non-polar 19-Norpregnane-3,17-diol into the organic phase while leaving polar matrix interferents (salts, urea) in the aqueous phase, drastically reducing baseline noise[4].

• Derivatization: Evaporate the organic layer and add 50 μL of MSTFA/NH4I/ethanethiol (1000:2:3, v/w/v). Heat at 60°C for 15 minutes.

  • Causality: Converts the 3α and 17β hydroxyl groups into trimethylsilyl (TMS) ethers. This eliminates hydrogen bonding, drastically improving the molecule's volatility and thermal stability for GC.

Protocol 2: LC-MS/MS Direct Conjugate Extraction

• Solid Phase Extraction (SPE): Load 2 mL of urine onto a pre-conditioned C18 SPE cartridge. Wash with 5% methanol in water. Elute with 100% methanol.

  • Causality: Desalts the sample and concentrates the intact phase II conjugates, which are too polar for traditional LLE.

• Reconstitution: Evaporate the eluate and reconstitute in 100 μL of mobile phase (10 mM ammonium acetate).

  • Causality: LC-MS/MS with Electrospray Ionization (ESI) directly ionizes the intact 19-Norpregnane-3,17-diol glucuronide, bypassing the time-consuming hydrolysis step[3].

Figure 2: Divergent sample preparation workflows for GC-MS/MS and LC-MS/MS analysis.

Quantitative Performance Comparison

To objectively evaluate these platforms, we compare their performance metrics for 19-norsteroid analysis[3][4].

Analytical Parameter	GC-MS/MS (Aglycone TMS)	LC-MS/MS (Intact Glucuronide)	GC-C-IRMS (Aglycone)
Target Analyte State	Aglycone (Hydrolyzed)	Intact Phase II Conjugate	Aglycone (Hydrolyzed)
Limit of Detection (LOD)	0.5 ng/mL	1.0 ng/mL	2.0 ng/mL
Limit of Quantitation (LOQ)	1.0 ng/mL	2.0 ng/mL	5.0 ng/mL
Matrix Effect	< 5% (Negligible)	15-25% (Ion Suppression)	< 5%
Sample Prep Time	~2.5 Hours	~45 Minutes	~4.0 Hours (HPLC clean-up)
Primary Application	Routine Doping Screening	High-Throughput Phase II Analysis	Endogenous vs. Exogenous Confirmation

Conclusion & Strategic Recommendations

For laboratories establishing a 19-Norpregnane-3,17-diol testing pipeline, GC-MS/MS remains the most robust choice for initial screening due to its superior LOD and minimal matrix interference, provided the laboratory can accommodate the longer sample preparation time. LC-MS/MS is highly recommended for high-throughput environments where rapid turnaround is prioritized, as it eliminates the need for deconjugation[3]. Finally, GC-C-IRMS should be reserved as a confirmatory tool when distinguishing between endogenous anomalies and exogenous administration is legally or scientifically required[2].

Sources

• 1. industry.gov.au [industry.gov.au]
• 2. mdpi.com [mdpi.com]
• 3. Quantification of 19-Norandrosterone and 19-Noretiocholanolone conjugates in plasma and urine samples by LC/MS/MS: Metabolic studies with nandrolone | World Anti Doping Agency [wada-ama.org]
• 4. Detecting the abuse of 19-norsteroids in doping controls: A new gas chromatography coupled to isotope ratio mass spectrometry method for the analysis of 19-norandrosterone and 19-noretiocholanolone - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of 19-Norpregnane-3,17-diol and its Epimers: A Guide for Researchers

Introduction

In the intricate world of steroid chemistry and pharmacology, subtle changes in molecular geometry can lead to profound differences in biological activity. This principle is vividly illustrated by the 19-norpregnane class of steroids, which are synthetic analogs of progesterone lacking the methyl group at the C-10 position (C-19).[1][2] This structural modification often enhances progestogenic activity.[2] Within this class, 19-Norpregnane-3,17-diol represents a foundational structure whose biological effects are critically dependent on the spatial orientation of its two hydroxyl groups at the C-3 and C-17 positions.

Epimers are diastereomers that differ in configuration at only one of several stereogenic centers. For 19-Norpregnane-3,17-diol, epimerization at C-3 (α vs. β), C-5 (α vs. β, determining the A/B ring juncture), and C-17 (α vs. β) results in a set of distinct molecules with unique three-dimensional shapes. These shapes dictate how each molecule interacts with target receptors, primarily the nuclear and membrane progesterone receptors (nPR and mPR) and estrogen receptors (ER), leading to a diverse range of pharmacological profiles.[3][4]

This guide provides a comparative analysis of these epimers, offering researchers a framework for understanding their structure-activity relationships, analytical differentiation, and potential therapeutic implications. We will delve into the causality behind experimental choices and present self-validating protocols to ensure scientific rigor.

The Significance of Stereochemistry in 19-Norpregnanes

The orientation of substituents on the steroid nucleus is paramount. An alpha (α) configuration denotes a substituent projecting below the plane of the ring system (dashed bond), while a beta (β) configuration indicates a substituent projecting above the plane (solid wedge bond). As we will explore, a change from a 17α-hydroxyl to a 17β-hydroxyl group can dramatically alter receptor binding affinity and biological function.[3]

Caption: Key stereogenic centers in 19-Norpregnane-3,17-diol.

Comparative Biological Activity: The Impact of Epimeric Configuration

The biological activity of steroid epimers can diverge significantly, a critical consideration in drug development where one epimer may be a potent therapeutic while another could be inactive or even detrimental.[5] The primary determinants of activity are receptor binding affinity and the subsequent downstream signaling cascade.

Progesterone Receptor (PR) Binding and Activity

Progesterone's effects are mediated by intracellular nuclear receptors (PR-A and PR-B) that act as ligand-activated transcription factors, as well as membrane-bound progesterone receptors (mPRs) that trigger rapid, non-genomic signaling.[6][7] The affinity of 19-norpregnane derivatives for these receptors is highly dependent on their stereochemistry.

• 17α-Hydroxylation: The introduction of a 17α-hydroxyl group onto the 19-norprogesterone backbone leads to a dramatic decrease in affinity for the nuclear progesterone receptor (PgR) and a loss of progestational activity.[3] This is a crucial finding, as it underscores the steric constraints of the PR ligand-binding pocket. Protecting this 17α-hydroxyl group with an acetate ester, however, can restore potent progestin activity.[3]

• 19-Norprogesterone vs. Progesterone: The parent compound, 19-norprogesterone, is a potent progestogen, exhibiting 4- to 8-fold higher activity than progesterone itself in some assays.[2] This highlights the favorable impact of removing the C-19 methyl group.

• Membrane vs. Nuclear Receptors: Ligand affinity for mPRs can differ significantly from that for nPRs.[8] This suggests that specific epimers of 19-Norpregnane-3,17-diol could be developed as selective mPR agonists, allowing for the targeted study of non-genomic progesterone signaling pathways.

Estrogen Receptor (ER) Binding

While primarily classified as progestins, 19-norpregnane derivatives can exhibit cross-reactivity with other steroid receptors, including the estrogen receptor. Studies on related 19-norpregnatriene diols have shown that diastereomers can displace estradiol from estrogen receptors, albeit with lower potency.[9] The stereochemistry of substituents has been shown to markedly influence ER binding affinity in related compounds.[10]

Neuroprotective Effects

Steroids are increasingly recognized for their non-reproductive functions, including neuroprotection. Progesterone and certain synthetic progestins have demonstrated protective effects against glutamate-induced excitotoxicity and other neuronal insults.[11][12]

• Synergistic and Antagonistic Effects: Studies have shown that progesterone and 19-norprogesterone can act synergistically with estradiol to protect hippocampal neurons.[12] This protection is correlated with an increase in the expression of the anti-apoptotic protein Bcl-2.

• Mechanism of Action: The neuroprotective effects of steroids can be mediated through various pathways, including the activation of MAPK and PI3K/Akt signaling cascades and the allosteric modulation of ionotropic receptors like the GABA-A receptor.[11][13] It is plausible that different epimers of 19-Norpregnane-3,17-diol could selectively engage these pathways, offering distinct neuroprotective profiles.

Data Summary: Structure-Activity Relationships

Compound/Modification	Receptor Target	Observed Effect on Affinity/Activity	Citation
19-Norprogesterone	Progesterone Receptor (PR)	4- to 8-fold more potent than progesterone.	[2]
17α-hydroxylation (on 19-NP)	Progesterone Receptor (PR)	Dramatic decrease in affinity and activity.	[3]
17α-acetoxy (on related 19-NP)	Progesterone Receptor (PR)	Restores potent progestin activity.	[3]
19-Norprogesterone	Hippocampal Neurons	Neuroprotective against glutamate toxicity; increases Bcl-2 expression.	[12]
Diastereomers of a 19-norpregnatriene	Estrogen Receptor (ER)	Able to displace estradiol, with potency depending on the isomer.	[9]

Analytical Methodologies for Epimer Differentiation

The separation and identification of steroid epimers is a significant analytical challenge due to their identical mass and similar physicochemical properties.[5] A multi-faceted approach combining high-resolution separation with structure-elucidating detection is essential for accurate characterization.

Caption: Workflow for the separation and identification of steroid epimers.

Chromatographic Separation

Standard reversed-phase liquid chromatography often fails to resolve epimeric pairs.[5] Therefore, specialized techniques are required.

• Chiral Chromatography: This is the cornerstone of epimer separation. Columns with chiral stationary phases (CSPs), such as those based on polysaccharides like amylose and cellulose, can differentiate between the stereoisomers.[14][15]

• Ultra-High-Performance Liquid Chromatography (UHPLC): UHPLC systems provide higher resolution and faster analysis times. The use of columns with unique selectivities, such as biphenyl bonded phases, can enhance the separation of structural isomers, particularly when using methanol-based mobile phases.[16]

Mass Spectrometry (MS)

While MS/MS alone cannot distinguish isomers, it is indispensable when coupled with LC for its high sensitivity and specificity in detection and quantification.[16]

• High-Resolution Accurate Mass Spectrometry (HRAMS): Instruments like the Q Exactive provide extremely high sensitivity, enabling the detection of isomers at very low concentrations within complex biological matrices.[14]

• Cyclic Ion Mobility Mass Spectrometry (cIMS): This advanced technique separates ions in the gas phase based on their size, shape, and charge. It has been successfully used to separate and quantify the epimers dexamethasone and betamethasone, demonstrating its potential for challenging steroid analyses.[5]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the most powerful technique for the unambiguous structural elucidation of steroid epimers.[17]

• High-Field NMR: Spectrometers operating at high frequencies (e.g., 220 MHz and above) provide the necessary spectral dispersion to differentiate between the subtle differences in the chemical environments of protons and carbons in each epimer.[17]

• 2D NMR Techniques: Experiments such as COSY (Correlation Spectroscopy) and NOESY (Nuclear Overhauser Effect Spectroscopy) can establish through-bond and through-space correlations, respectively, helping to define the relative stereochemistry of the hydroxyl groups.

• NMR Crystallography: This approach combines solid-state NMR, X-ray diffraction data, and computational modeling (GIPAW DFT) to provide an exceptionally detailed picture of the molecule's structure and conformation in the solid state.[18][19]

Experimental Protocols

Protocol 1: Chiral UHPLC-MS/MS for Separation and Quantification

Objective: To separate and quantify the individual epimers of 19-Norpregnane-3,17-diol from a mixture or biological matrix.

Causality: This protocol leverages a polysaccharide-based chiral column for stereospecific separation and a sensitive tandem mass spectrometer for accurate quantification, a strategy proven effective for similar steroid epimers.[14][15]

Methodology:

• Sample Preparation (from plasma): a. To 500 µL of plasma, add an internal standard (e.g., a deuterated analog of the analyte). b. Perform a liquid-liquid extraction with 2 mL of methyl tert-butyl ether (MTBE). Vortex for 2 minutes and centrifuge at 4000 rpm for 10 minutes. c. Alternatively, use Solid Phase Extraction (SPE) for cleaner extracts.[16] d. Transfer the organic layer to a new tube and evaporate to dryness under a gentle stream of nitrogen. e. Reconstitute the residue in 100 µL of the initial mobile phase.

• UHPLC System:

  • Column: Lux i-Amylose-1 or similar polysaccharide-based chiral column (e.g., 3 µm, 150 x 2.1 mm).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile/Methanol (50:50, v/v).

  • Gradient: Start at 30% B, ramp to 95% B over 10 minutes, hold for 2 minutes, then return to initial conditions and equilibrate for 3 minutes.

  • Flow Rate: 0.3 mL/min.

  • Column Temperature: 40 °C.

  • Injection Volume: 5 µL.

• Mass Spectrometer (Triple Quadrupole or HRAMS):

  • Ionization Mode: Electrospray Ionization (ESI), Positive.

  • Detection Mode: Selected Reaction Monitoring (SRM) or Parallel Reaction Monitoring (PRM).

  • Transitions: Optimize at least two SRM transitions for each epimer and the internal standard (e.g., precursor ion [M+H-H₂O]⁺ to specific product ions).

  • Source Parameters: Optimize gas flows, ion transfer tube temperature, and spray voltage for maximum signal intensity.

• Data Analysis:

  • Integrate the peak area for each separated epimer.

  • Generate a calibration curve using standards of known concentration.

  • Quantify the amount of each epimer in the unknown sample relative to the internal standard.

Protocol 2: NMR Spectroscopy for Structural Confirmation

Objective: To confirm the stereochemical identity of an isolated epimer.

Causality: High-field NMR provides the resolution needed to assign specific proton and carbon signals, while 2D NOESY reveals through-space proximities that are unique to each epimer's 3D structure, thus confirming the α/β configuration of the hydroxyl groups.

Methodology:

• Sample Preparation: a. Dissolve 1-5 mg of the purified epimer in ~0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆). b. Transfer the solution to a high-quality 5 mm NMR tube.

• NMR Acquisition (600 MHz or higher recommended): a. ¹H NMR: Acquire a standard 1D proton spectrum. The chemical shift and multiplicity of the protons at C-3 and C-17 are highly indicative of their stereochemistry (axial vs. equatorial orientation). b. ¹³C NMR: Acquire a proton-decoupled carbon spectrum to identify the chemical shift of each carbon atom. c. 2D COSY: Identify proton-proton coupling networks within the steroid rings. d. 2D HSQC/HMQC: Correlate each proton with its directly attached carbon atom for unambiguous assignment. e. 2D NOESY: This is the critical experiment for stereochemistry. Look for Nuclear Overhauser Effect cross-peaks between the C-3 and C-17 protons and the angular methyl group protons (at C-13) and other axial protons. For example, a strong NOE between an axial proton and the C-13 methyl protons can help define the stereochemistry of that center.

• Spectral Interpretation: a. Compare the observed chemical shifts and NOE correlations with published data for related steroid epimers or with data predicted from computational models. b. The presence or absence of specific NOE cross-peaks will provide definitive evidence for the relative orientation of the hydroxyl groups.

Conclusion

The epimers of 19-Norpregnane-3,17-diol are not interchangeable entities but distinct molecules with potentially unique pharmacological profiles. The stereochemical configuration at the C-3 and C-17 positions is a critical determinant of binding affinity for progesterone and estrogen receptors, which in turn governs biological outcomes ranging from progestational activity to neuroprotection. For researchers in drug development and endocrinology, a thorough understanding of these structure-activity relationships is essential.

The analytical challenge of differentiating these epimers necessitates the use of advanced, high-resolution techniques. Chiral chromatography coupled with mass spectrometry is indispensable for separation and quantification, while high-field NMR spectroscopy remains the gold standard for unambiguous structural elucidation. By employing the rigorous experimental frameworks outlined in this guide, scientists can confidently characterize these compounds and unlock their full potential in exploring the nuanced signaling of steroid hormones.

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• González-Bueno, M., et al. (2023). Neuroprotective–Neurorestorative Effects Induced by Progesterone on Global Cerebral Ischemia: A Narrative Review. International Journal of Molecular Sciences, 24(23), 17006. [Link]

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• Borrás, C., et al. (2010). Neurotrophic and Neuroprotective Actions of Estrogen: Basic Mechanisms and Clinical Implications. Current Topics in Medicinal Chemistry, 10(3), 252-262. [Link]

• Wikipedia. (n.d.). Progesterone receptor. [Link]

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• Tatton, A. S., et al. (2024). Organic NMR crystallography: enabling progress for applications to pharmaceuticals and plant cell walls. Faraday Discussions, 249, 9-40. [Link]

• Rachoń, D. (2021). The Potential Effects of Phytoestrogens: The Role in Neuroprotection. Molecules, 26(10), 2932. [Link]

• Nilsen, J., & Brinton, R. D. (2002). Impact of Progestins on Estrogen-Induced Neuroprotection: Synergy by Progesterone and 19-Norprogesterone and Antagonism by Medroxyprogesterone Acetate. Endocrinology, 143(1), 205–212. [Link]

• Taylor & Francis. (n.d.). 19-Norprogesterone – Knowledge and References. [Link]

• Taylor & Francis. (n.d.). Progesterone receptors – Knowledge and References. [Link]

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• Organic Syntheses. (n.d.). Procedure. [Link]

• Vasudevan, N., & Pfaff, D. W. (2007). Neuroprotective Effects of 17β-Estradiol Rely on Estrogen Receptor Membrane Initiated Signals. Frontiers in Neuroendocrinology, 28(2-3), 73-77. [Link]

• Stanczyk, F. Z., et al. (2013). Progestogens Used in Postmenopausal Hormone Therapy: Differences in Their Pharmacological Properties, Intracellular Actions, and Clinical Effects. Endocrine Reviews, 34(2), 171-208. [Link]

• Maltais, R., et al. (2023). Chemical Synthesis and Biological Evaluation of 3-Substituted Estrone/Estradiol Derivatives as 17β-Hydroxysteroid Dehydrogenase Type 1 Inhibitors Acting via a Reverse Orientation of the Natural Substrate Estrone. Molecules, 28(2), 586. [Link]

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Comparing the neuroprotective effects of different 19-Norpregnane derivatives

Executive Summary & Structural Causality

The quest for effective neuroprotective agents has increasingly focused on neuroactive steroids. While natural progesterone exhibits well-documented neuroprotective and promyelinating properties, its rapid metabolism and poor oral bioavailability limit its clinical translation. Consequently, synthetic progestins are utilized in drug development. However, from an application and efficacy standpoint, not all progestins are created equal.

From a structural biology perspective, the 19-norpregnane scaffold —characterized by the removal of the C-19 angular methyl group from the pregnane backbone—confers a profound advantage. This structural tweak drastically enhances the molecule's binding affinity and selectivity for the Progesterone Receptor (PR) while virtually eliminating off-target interactions with the Glucocorticoid Receptor (GR) and Androgen Receptor (AR) [1].

Understanding this structural causality is critical: GR activation actively exacerbates neurotoxicity and blocks estrogen-induced neuroprotection. For instance, Medroxyprogesterone Acetate (MPA), a traditional pregnane derivative with high GR affinity, fails to protect neurons and actively antagonizes Bcl-2 upregulation . In stark contrast, 19-norpregnane derivatives like Nestorone (segesterone acetate) and 19-norprogesterone preserve and amplify these neuroprotective pathways [2].

Comparative Efficacy Profile

To objectively select the right compound for neuro-therapeutic development, we must benchmark 19-norpregnanes against traditional pregnane derivatives.

Compound	Structural Class	PR Selectivity	Glucocorticoid Activity	Neuroprotective Efficacy	Key Mechanistic Drivers
Nestorone (Segesterone Acetate)	19-Norpregnane	Extremely High	None	High (Stroke, MS, ALS models)	SIRT3 ↑, BDNF ↑, Remyelination
19-Norprogesterone	19-Norpregnane	High	None	High (Glutamate Excitotoxicity)	MAPK Activation, Bcl-2 ↑
Medroxyprogesterone Acetate (MPA)	Pregnane	Moderate	High	Negative (Exacerbates Toxicity)	Blocks E2-induced Bcl-2 ↑

Mechanistic Pathways of 19-Norpregnane Neuroprotection

The neuroprotective efficacy of 19-norpregnanes is driven by classical genomic PR signaling, which initiates a multi-tiered defense mechanism against ischemic and excitotoxic insults:

• Mitochondrial Rescue : Nestorone has been shown to rescue mitochondrial respiratory activity by elevating the mitochondrial deacetylase Sirtuin 3 (SIRT3) and normalizing the acetyl-superoxide dismutase 2 (Ac-SOD2)/SOD2 ratio, thereby neutralizing reactive oxygen species (ROS) .

• Apoptotic Inhibition : 19-norprogesterone activates the MAPK cascade, culminating in the robust upregulation of the anti-apoptotic protein Bcl-2.

• Neurogenesis & Remyelination : Segesterone acetate promotes the secretion of Brain-Derived Neurotrophic Factor (BDNF) and stimulates the proliferation and differentiation of oligodendrocyte progenitor cells (OPCs) into mature, myelinating oligodendrocytes [3].

PR-mediated signaling cascade for 19-norpregnane neuroprotection and mitochondrial rescue.

Self-Validating Experimental Protocols

As application scientists, we must engineer experimental workflows that inherently control for false positives and biological drift. The following protocols are designed as self-validating systems to accurately measure the neuroprotective effects of 19-norpregnane derivatives.

Self-validating in vitro workflow for assessing 19-norpregnane-induced neuroprotection.

Protocol A: In Vitro Glutamate Excitotoxicity & Mitochondrial Rescue

Purpose : To quantify the anti-apoptotic and mitochondrial-protective effects of 19-norpregnanes against glutamate-induced excitotoxicity. Causality Check : Genomic PR signaling requires de novo protein synthesis (e.g., Bcl-2, BDNF). Therefore, acute co-administration of the progestin and the insult will yield false negatives. A 48-hour pre-treatment window is biologically mandatory.

Step-by-Step Methodology :

• Culture Preparation : Harvest primary hippocampal neurons from E18 rat embryos. Culture in Neurobasal medium supplemented with B27 until Days in Vitro (DIV) 7.

• Pre-treatment (The 48h Window) : Treat cultures with 10 ng/mL of 19-norprogesterone or Nestorone.

  • Self-Validation Control: In parallel wells, co-administer the 19-norpregnane with 10 μM RU486 (a potent PR antagonist).

• Glutamate Insult : At DIV 9, expose the neurons to 100 μM glutamate for exactly 5 minutes, then replace with conditioned medium.

• Viability Quantification : 24 hours post-insult, sample the medium and measure Lactate Dehydrogenase (LDH) release.

• Mechanistic Validation : Lyse cells and perform Western Blot probing for SIRT3 and Bcl-2.

Validation Gate : The assay is only scientifically valid if the RU486 control completely abrogates the protective effect (restoring LDH release to glutamate-only levels). If protection persists in the presence of RU486, the observed effect is non-specific, and the assay must be aborted.

Protocol B: In Vivo MCAO Stroke Model & Neurogenesis Tracking

Purpose : To evaluate the translational efficacy of Nestorone in promoting neurogenesis following ischemic stroke [4]. Causality Check : To distinguish true neurogenesis from mere cellular survival, we must track active DNA synthesis post-insult using Bromodeoxyuridine (BrdU) co-labeled with mature neuronal markers (NeuN) [5].

Step-by-Step Methodology :

• Ischemic Insult : Perform transient Middle Cerebral Artery Occlusion (MCAO) on adult male rats for 60 minutes, followed by reperfusion.

• Therapeutic Intervention : 24 hours post-MCAO, implant subdermal silastic pellets releasing Nestorone (e.g., 8 μ g/day ).

• Neurogenesis Labeling : Administer BrdU (50 mg/kg, i.p.) daily for 7 days starting on day 3 post-MCAO.

• Tissue Processing & IHC : At day 28, perfuse the animals, section the brains, and perform double immunofluorescence for BrdU (proliferation) and NeuN (mature neurons).

Validation Gate : The vehicle-treated MCAO group must exhibit a standard infarct volume (>30% of the ischemic hemisphere). If the baseline infarct is insufficient, the comparative efficacy of Nestorone cannot be statistically powered, requiring a recalibration of the MCAO filament technique.

References[6] Title: Beyond contraception and hormone replacement therapy: Advancing Nestorone to a neuroprotective drug in the clinic.

Source : Brain Research URL :[Link] Title : Contraceptive drug, Nestorone, enhances stem cell-mediated remodeling of the stroke brain by dampening inflammation and rescuing mitochondrial functioning. Source : Experimental Neurology URL :[Link][5] Title : Therapeutic Progestin Segesterone Acetate Promotes Neurogenesis: Implications for Sustaining Regeneration in Female Brain. Source : FASEB Journal (via PMC) URL :[Link][2] Title : Nestorone (segesterone acetate) effects on neuroregeneration. Source : Frontiers in Neuroendocrinology URL :[Link] Title : Impact of progestins on estrogen-induced neuroprotection: synergy by progesterone and 19-norprogesterone and antagonism by medroxyprogesterone acetate. Source : Endocrinology URL :[Link][1] Title : Clinically Relevant Progestins Regulate Neurogenic and Neuroprotective Responses in Vitro and in Vivo. Source : Endocrinology (via PMC) URL :[Link][3] Title : Roles of Progesterone, Testosterone and Their Nuclear Receptors in Central Nervous System Myelination and Remyelination. Source : International Journal of Molecular Sciences (via PMC) URL :[Link]

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Validation of 19-Norpregnane-3,17-diol as a Diagnostic Marker: A Comparative Guide

Executive Summary

In the field of anti-doping and forensic toxicology, the detection of synthetic anabolic-androgenic steroids (AAS) relies heavily on identifying long-term urinary metabolites.1, a potent 17α-alkylated AAS, is regulated as a Schedule III compound and is heavily monitored due to its performance-enhancing effects[1]. Because the parent drug is cleared from systemic circulation rapidly, direct detection is analytically unviable.

This guide validates 19-Norpregnane-3,17-diol (structurally defined as 17α-ethyl-5α/β-estrane-3α/β,17β-diol) as the premier diagnostic marker for Norethandrolone administration. By comparing its pharmacokinetic stability and structural specificity against alternative markers, this document provides researchers and drug development professionals with a robust, self-validating framework for AAS metabolite quantification.

Mechanistic Grounding: The Causality of Marker Selection

The selection of a diagnostic marker must be grounded in the compound's biotransformation pathways. When Norethandrolone is administered, the 17α-ethyl group sterically hinders extensive metabolism at the D-ring of the steroid nucleus. Consequently, hepatic enzymes are forced to direct biotransformation toward the A-ring[2].

Hepatic 5α- and 5β-reductases rapidly reduce the Δ4 double bond, followed by the reduction of the 3-keto group by 3α/3β-hydroxysteroid dehydrogenases. This cascade yields the fully saturated, highly stable metabolite: 19-Norpregnane-3,17-diol. Monitoring this specific 2 provides a significantly extended detection window compared to the parent drug[2].

Figure 1: Hepatic metabolic pathway of Norethandrolone to 19-Norpregnane-3,17-diol.

Comparative Performance Analysis

To establish the superiority of 19-Norpregnane-3,17-diol, we must objectively compare it against alternative diagnostic targets routinely used in3[3].

• Target A (Parent Norethandrolone): While offering absolute specificity, its rapid half-life results in a detection window of less than 24 hours, making it highly prone to false negatives in out-of-competition testing.

• Target B (19-Norandrosterone): This is the primary marker for Nandrolone and 19-norandrostenediol. While it boasts a massive detection window, it lacks the 17α-ethyl group, meaning it cannot definitively prove Norethandrolone abuse. 4 will also trigger this marker[4].

• Target C (19-Norpregnane-3,17-diol): Retains the unique 17α-ethyl signature of the parent drug while resisting further degradation, offering an optimal balance of absolute structural specificity and an extended detection window.

Quantitative Marker Comparison

Diagnostic Target	Parent Compound	Primary Matrix	Detection Window	Specificity	Analytical Sensitivity (LOD)
Norethandrolone	Norethandrolone	Plasma / Urine	< 24 hours	Absolute	~1.0 ng/mL
19-Norandrosterone	Nandrolone / Norandrostenediol	Urine	> 10 days	Low (Class-wide)	< 0.5 ng/mL
19-Norpregnane-3,17-diol	Norethandrolone	Urine	> 14 days	Absolute	< 0.5 ng/mL

Experimental Protocols: Self-Validating Analytical Workflow

To ensure trustworthiness and reproducibility, the following GC-MS/MS protocol is designed as a self-validating system . By incorporating a 5 (IS) prior to any sample manipulation, the assay automatically corrects for variations in enzymatic efficiency, extraction recovery, and MS ionization suppression[5].

Step-by-Step Methodology

Step 1: Sample Aliquoting and IS Spiking

• Action: Transfer 2.0 mL of urine into a clean borosilicate glass tube. Spike with 10 µL of (3α,5α,17α)-19-Norpregnane-3,17-diol-d4 (100 ng/mL).

• Causality: Spiking the deuterated IS at the very beginning ensures that any volumetric losses during subsequent extraction steps are mathematically nullified during the final ratio-based quantification.

Step 2: Enzymatic Hydrolysis

• Action: Add 1 mL of sodium acetate buffer (pH 5.2) and 50 µL of E. coli β-glucuronidase. Incubate at 50°C for 1 hour.

• Causality: Phase II metabolism conjugates the diol with highly polar glucuronic acid for renal excretion. Enzymatic cleavage is mandatory to release the free steroid. E. coli derived enzyme is chosen over Helix pomatia to prevent artifact formation, as it lacks interfering arylsulfatase activity.

Step 3: Solid-Phase Extraction (SPE)

• Action: Condition C18 SPE cartridges with 2 mL methanol, followed by 2 mL deionized water. Load the hydrolyzed sample. Wash with 2 mL of 5% methanol in water, then elute with 2 mL of 100% methanol. Evaporate the eluate to dryness under nitrogen at 40°C.

• Causality: SPE isolates the lipophilic steroid fraction from hydrophilic matrix components (e.g., urea, salts), drastically reducing background noise and preventing GC column degradation.

Step 4: TMS Derivatization

• Action: Reconstitute the dried residue in 50 µL of MSTFA/NH₄I/ethanethiol (1000:2:5, v/w/v). Heat at 60°C for 15 minutes.

• Causality: The free hydroxyl groups at C3 and C17 cause severe peak tailing in gas chromatography. Trimethylsilylation replaces the active hydrogens with TMS groups, lowering the boiling point and ensuring sharp, symmetrical chromatographic peaks necessary for sub-ng/mL detection.

Step 5: GC-MS/MS Analysis

• Action: Inject 1 µL into a GC-MS/MS system operating in Multiple Reaction Monitoring (MRM) mode. Monitor specific precursor-to-product ion transitions for the di-TMS derivative of 19-Norpregnane-3,17-diol.

Figure 2: GC-MS/MS analytical workflow for validating 19-Norpregnane-3,17-diol.

References

• [5] Title: (3α,5α,17α)-19-Norpregnane-3,17-diol-d4 | Source: Pharmaffiliates | URL: 5

• [2] Title: Targeted Metabolism and Non-Targeted Plasma Profiling in Equine Model | Source: Multiscreensite | URL: 2

• [4] Title: The metabolism of orally ingested 19-nor-4-androstene-3,17-dione and 19-nor-4-androstene-3,17-diol in healthy, resistance-trained men | Source: PubMed (NIH) | URL: 4

• [3] Title: Quantitative determination of metabolic products of 19-norandrostenediol in human plasma using gas chromatography/mass spectrometry | Source: PubMed (NIH) | URL: 3

• [1] Title: Norethandrolone | Source: Cayman Chemical | URL: 1

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• 3. Quantitative determination of metabolic products of 19-norandrostenediol in human plasma using gas chromatography/mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The metabolism of orally ingested 19-nor-4-androstene-3,17-dione and 19-nor-4-androstene-3,17-diol in healthy, resistance-trained men - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pharmaffiliates.com [pharmaffiliates.com]

The Analyst's Dilemma: A Head-to-Head Comparison of GC-MS and LC-MS for 19-Norpregnane Analysis

For researchers, scientists, and drug development professionals navigating the complexities of steroid analysis, the choice between Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS) for the determination of 19-norpregnanes is a critical decision. This guide provides an in-depth, objective comparison of these two powerful analytical techniques, supported by experimental data and field-proven insights to inform your methodological choices.

Introduction: The Analytical Challenge of 19-Norpregnanes

19-Norpregnanes are a class of synthetic steroids, derivatives of progesterone, that are of significant interest in pharmaceutical development and doping control. Their structural similarity to endogenous steroids and often low concentrations in biological matrices present a formidable analytical challenge. Achieving the requisite sensitivity, selectivity, and accuracy for their quantification necessitates a careful consideration of the analytical workflow, from sample preparation to instrumental analysis. This guide will dissect the nuances of employing GC-MS and LC-MS for this purpose, offering a clear-eyed view of their respective strengths and weaknesses.

The Contenders: A Technical Overview

GC-MS: The Established Workhorse

Gas Chromatography-Mass Spectrometry has long been a cornerstone of steroid analysis. Its high chromatographic resolution provides excellent separation of structurally similar compounds. However, the analysis of non-volatile compounds like 19-norpregnanes by GC-MS is contingent on a crucial and often labor-intensive step: derivatization. This chemical modification is necessary to increase the volatility and thermal stability of the analytes, allowing them to traverse the gas chromatograph.

LC-MS: The Versatile Challenger

Liquid Chromatography-Mass Spectrometry, particularly when coupled with tandem mass spectrometry (LC-MS/MS), has emerged as a powerful and versatile alternative. A key advantage of LC-MS is its ability to directly analyze a wider range of compounds, including those that are non-volatile or thermally labile, often without the need for derivatization. This can significantly simplify sample preparation and increase sample throughput.

Head-to-Head Comparison: Performance Metrics

Performance Metric	GC-MS/MS	LC-MS/MS	Key Considerations
Limit of Quantification (LOQ)	Typically in the low ng/mL range (e.g., 2 ng/mL for 19-norandrosterone)[1][2].	Can achieve sub-ng/mL to low ng/mL levels (e.g., instrumental detection limits of 0.1-10 ng/mL for progestogens)[3][4].	LC-MS/MS generally offers superior sensitivity for many steroids, though optimization is crucial.
Sample Preparation	Multi-step: Hydrolysis, Extraction, Derivatization .	Often simpler: Extraction (e.g., LLE or SPE), with derivatization usually not required[5][6].	The mandatory derivatization step in GC-MS adds time, complexity, and potential for analyte loss or artifact formation.
Selectivity	High, especially with high-resolution mass spectrometry.	Excellent, particularly with tandem MS (MS/MS) which minimizes matrix interferences.	Both techniques offer high selectivity, but LC-MS/MS is often considered superior for complex biological matrices due to the specificity of multiple reaction monitoring (MRM).
Throughput	Lower, due to longer sample preparation and chromatographic run times.	Higher, owing to simpler sample preparation and faster chromatographic separations.	For large batches of samples, LC-MS/MS is the more efficient platform.
Matrix Effects	Generally less susceptible to ion suppression or enhancement.	Can be significantly affected by ion suppression or enhancement from co-eluting matrix components.	Careful method development and the use of appropriate internal standards are critical to mitigate matrix effects in LC-MS.
Compound Amenability	Limited to volatile and thermally stable compounds (or those that can be derivatized).	Applicable to a broader range of compounds, including non-volatile and thermally labile molecules.	LC-MS offers greater flexibility for analyzing a diverse panel of steroids and their metabolites.

Experimental Workflows: A Visual Guide

To better understand the practical differences between the two techniques, the following diagrams illustrate the typical experimental workflows for the analysis of 19-norpregnanes in a biological matrix such as urine.

Caption: GC-MS workflow for 19-norpregnane analysis.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Detecting the abuse of 19-norsteroids in doping controls: A new gas chromatography coupled to isotope ratio mass spectrometry method for the analysis of 19-norandrosterone and 19-noretiocholanolone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Determination of estrogens and progestogens by mass spectrometric techniques (GC/MS, LC/MS and LC/MS/MS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. phenomenex.cn [phenomenex.cn]
• 6. mdpi.com [mdpi.com]

Inter-Laboratory Comparison of 19-Norpregnane-3,17-diol Measurements: A Technical Guide for Analytical Accuracy

Target Audience: Analytical Chemists, Anti-Doping Researchers, and Drug Development Professionals Document Type: Technical Comparison & Protocol Guide

Introduction and Clinical Significance

The accurate measurement of 19-Norpregnane-3,17-diol (often analyzed as its specific isomers, such as 17α-ethyl-5α-estrane-3α,17β-diol or 17α-ethyl-5β-estrane-3α,17β-diol) is a cornerstone of modern anti-doping analysis and steroid endocrinology[1]. As a primary urinary metabolite of synthetic anabolic androgenic steroids (AAS) like norethandrolone and ethylestrenol, its detection at trace levels (often <2 ng/mL) requires highly robust analytical frameworks[2].

Because false positives in anti-doping carry severe legal and professional consequences, inter-laboratory harmonization is critical. This guide objectively compares the two dominant analytical platforms—Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS) and Liquid Chromatography-High Resolution Mass Spectrometry (LC-HRMS)—providing validated protocols, comparative data, and mechanistic insights to ensure self-validating analytical systems.

Mechanistic Context: Metabolism and Detection

To understand the analytical challenges, one must first understand the analyte's origin. 19-Norpregnane-3,17-diol is formed via the hepatic Phase I reduction of the 3-keto-4-ene steroid nucleus and subsequent Phase II glucuronidation.

Figure 1: Hepatic metabolic pathway of synthetic 19-norsteroids to urinary 19-Norpregnane-3,17-diol.

Because the target analyte is excreted primarily as a glucuronide conjugate, any analytical protocol must incorporate a highly efficient enzymatic hydrolysis step prior to instrumental analysis.

Inter-Laboratory Platform Comparison: GC-MS/MS vs. LC-HRMS

When standardizing measurements across multiple laboratories, the choice of instrumentation dictates the sample preparation requirements. Below is a synthesized comparison of inter-laboratory performance metrics based on certified reference materials (CRMs) such as NMIA D558 and D559[1].

Table 1: Performance Metrics Across Participating Laboratories (n=12)

Parameter	GC-MS/MS (Derivatized)	LC-HRMS (Underivatized)	Analytical Causality / Insight
Limit of Detection (LOD)	0.1 - 0.5 ng/mL	0.5 - 2.0 ng/mL	GC-MS/MS achieves superior LOD due to the high volatility and stability of the bis-TMS derivative.
Inter-Lab Precision (CV%)	4.2%	8.7%	LC-HRMS suffers from variable matrix effects (ion suppression) across different urine samples, reducing precision.
Sample Prep Time	~4 hours	~2 hours	GC requires extensive drying and derivatization (MSTFA/NH4I/Ethanethiol). LC allows direct injection after extraction.
Isomer Separation	Excellent (Baseline)	Moderate (Co-elution risk)	GC capillary columns (e.g., HP-1 or DB-5MS) easily resolve 5α/3α, 5β/3α, and 5α/3β isomers[2][3].

Validated Experimental Protocols

To ensure a self-validating system, laboratories must utilize standardized protocols. The following GC-MS/MS workflow is the gold standard for achieving the 4.2% inter-laboratory precision noted above.

Step-by-Step Methodology: GC-MS/MS Sample Preparation

1. Enzymatic Hydrolysis:

• Rationale: Cleaves the glucuronic acid moiety to yield the free steroid.

• Step: Aliquot 2.0 mL of urine. Add 50 µL of internal standard (e.g., D3-testosterone or a deuterated pregnanediol analogue).

• Step: Buffer the sample to pH 7.0 using 1.0 M phosphate buffer. Add 30 µL of E. coli β-glucuronidase.

• Step: Incubate at 50°C for 1 hour.

2. Liquid-Liquid Extraction (LLE):

• Rationale: Isolates the lipophilic steroid from the aqueous urine matrix.

• Step: Adjust pH to 9.0 using solid carbonate buffer (prevents extraction of acidic interferences).

• Step: Add 5 mL of tert-butyl methyl ether (TBME). Vortex for 5 minutes, then centrifuge at 3000 rpm for 5 minutes.

• Step: Freeze the aqueous layer in a dry ice/acetone bath and decant the organic layer into a clean glass tube. Evaporate to dryness under a gentle stream of nitrogen at 40°C.

3. Derivatization (Trimethylsilylation):

• Rationale: 19-Norpregnane-3,17-diol contains two hydroxyl groups that cause poor peak shape and thermal degradation in GC. Derivatization to a bis-TMS ether increases volatility and thermal stability[1].

• Step: Add 50 µL of MSTFA/NH4I/Ethanethiol (1000:2:3 v/w/v) to the dried residue.

• Step: Heat at 60°C for 15 minutes. Transfer to a GC vial for injection.

Figure 2: Standardized analytical workflow for the GC-MS/MS quantification of 19-Norpregnane-3,17-diol.

Trustworthiness and Quality Control

For a protocol to be self-validating, it must incorporate rigorous Quality Control (QC) checks:

• Certified Reference Materials (CRMs): Calibration must be anchored to highly purified, metrologically traceable standards. For example, the Australian National Measurement Institute (NMIA) provides certified 17α-ethyl-5α-estrane-3α,17β-diol (NMIA D558) and 17α-ethyl-5β-estrane-3α,17β-diol (NMIA D559)[1]. These ensure that purity values are traceable to the SI unit for mass via quantitative NMR and mass balance approaches.

• Ion Ratio Monitoring: In GC-MS/MS, the identification of the bis-TMS derivative must rely on the retention time (±1%) and the relative abundance of at least three diagnostic product ions. If the ion ratio deviates by more than ±20% from the CRM standard, the sample is flagged for matrix interference.

References

• Vertex AI Search Grounding Data. "TARGETED METABOLISM AND NON-TARGETED PLASMA PROFILING IN EQUINE MODEL." Multiscreensite.com.
• Vertex AI Search Grounding Data. "pregnane suppliers USA." Americanchemicalsuppliers.com.
• Vertex AI Search Grounding Data. "CERTIFIED REFERENCE MATERIAL CERTIFICATE OF ANALYSIS (NMIA D558)." Industry.gov.au.
• Vertex AI Search Grounding Data. "NMIA D559: 17α-Ethyl-5β-estrane-3α,17β-diol - CERTIFIED REFERENCE MATERIAL." Industry.gov.au.

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• 2. irp-cdn.multiscreensite.com [irp-cdn.multiscreensite.com]
• 3. pregnane suppliers USA [americanchemicalsuppliers.com]

Comparative Pharmacological Guide: Nandrolone vs. (3α,5α,17α)-19-Norpregnane-3,17-diol

Executive Summary

Understanding the efficacy and metabolic fate of anabolic-androgenic steroids (AAS) is critical for drug development, toxicology, and anti-doping analysis. Nandrolone (19-nortestosterone) is a potent AAS known for its high anabolic-to-androgenic ratio. Conversely, (3α,5α,17α)-19-Norpregnane-3,17-diol is primarily identified as a downstream metabolite of 19-nor steroids in equine and human models[1]. This guide objectively compares their receptor binding efficacies, metabolic stability, and analytical detection workflows.

Pharmacodynamic Efficacy & Receptor Binding

Nandrolone exhibits strong affinity for the Androgen Receptor (AR), driving significant muscle protein synthesis. In contrast, (3α,5α,17α)-19-Norpregnane-3,17-diol, lacking the critical 3-keto-4-ene structure of the A-ring, demonstrates markedly reduced AR affinity, functioning predominantly as an inactive or weakly active excretion product[1].

Table 1: Comparative Pharmacological Profile

Parameter	Nandrolone	(3α,5α,17α)-19-Norpregnane-3,17-diol
Primary Role	Active Anabolic Agent	Downstream Metabolite
AR Binding Affinity (Relative)	High (~2.4x Testosterone)	Low / Negligible
Metabolic Stability	Moderate (Subject to 5α-reduction)	High (Terminal Excretion Product)
Analytical Detection Mode	GC-MS/MS (Parent/Primary Metabolites)	GC-MS (SIM Mode) / LC-MS/MS

Metabolic Pathway & Biotransformation

Nandrolone undergoes extensive Phase I metabolism, primarily via 5α-reductase and 3α-hydroxysteroid dehydrogenase (3α-HSD), leading to various reduced diol metabolites.

Fig 1: Simplified biotransformation pathway of Nandrolone to its 5α-reduced diol metabolites.

Experimental Methodologies

To validate the efficacy and metabolic conversion rates, the following self-validating protocols are utilized in targeted metabolism profiling[1].

Protocol A: In Vitro Microsomal Stability Assay Rationale: Assesses the half-life and intrinsic clearance of nandrolone versus the stability of its diol metabolites.

• Preparation: Thaw human or equine liver microsomes (HLM/EqLM) on ice. Prepare a 1 mg/mL protein concentration in 100 mM potassium phosphate buffer (pH 7.4).

• Incubation: Spike nandrolone or (3α,5α,17α)-19-Norpregnane-3,17-diol to a final concentration of 1 μM. Pre-incubate at 37°C for 5 minutes.

• Initiation: Initiate the reaction by adding NADPH regenerating system (final concentration 1 mM).

• Quenching: At time points 0, 15, 30, and 60 minutes, extract 50 μL aliquots and immediately quench in 150 μL of ice-cold acetonitrile containing an internal standard (e.g., deuterated testosterone).

• Centrifugation & Analysis: Centrifuge at 14,000 x g for 10 minutes. Analyze the supernatant via LC-MS/MS in Selected Reaction Monitoring (SRM) mode[1].

Protocol B: Androgen Receptor (AR) Competitive Binding Assay Rationale: Quantifies the relative binding affinity (RBA) to confirm the loss of efficacy in the diol metabolite.

• Receptor Preparation: Isolate cytosol from rat prostate tissue (rich in AR) homogenized in TEDG buffer (Tris, EDTA, DTT, Glycerol).

• Radioligand Addition: Incubate cytosolic fractions with 1 nM [3H]-mibolerone (a high-affinity synthetic androgen).

• Competition: Add increasing concentrations (0.1 nM to 10 μM) of unlabeled nandrolone or (3α,5α,17α)-19-Norpregnane-3,17-diol.

• Separation: After 18 hours at 4°C, separate bound from free radioligand using dextran-coated charcoal.

• Quantification: Measure radioactivity via liquid scintillation counting. Calculate IC50 values to determine relative efficacy.

References

• Source: multiscreensite.

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• 1. irp-cdn.multiscreensite.com [irp-cdn.multiscreensite.com]